Biological Targets of 7-Bromo-1-Oxophthalazin Derivatives in Oncology
The following technical guide details the biological targets, mechanism of action, and experimental validation of 7-bromo-1-oxophthalazin derivatives in oncology. A Technical Guide for Drug Development Professionals Exec...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the biological targets, mechanism of action, and experimental validation of 7-bromo-1-oxophthalazin derivatives in oncology.
A Technical Guide for Drug Development Professionals
Executive Summary
The 7-bromo-1-oxophthalazin scaffold (specifically 7-bromo-1(2H)-phthalazinone ) represents a privileged structure in medicinal chemistry, serving as a critical pharmacophore for developing inhibitors of enzymes involved in DNA repair and cell division. Its structural similarity to the nicotinamide moiety of NAD+ and the adenine ring of ATP allows it to function as a versatile competitive inhibitor.
The primary biological targets for derivatives of this scaffold are Poly(ADP-ribose) Polymerase (PARP) and Aurora Kinases (A & B) . The 7-bromo substituent is not merely a structural feature but a strategic synthetic handle, enabling palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) to introduce aryl or heteroaryl groups that extend into hydrophobic pockets of the target protein, thereby modulating potency, selectivity, and pharmacokinetic properties.
Chemical Scaffold & Structure-Activity Relationship (SAR)[1]
The core structure is a phthalazin-1(2H)-one fused ring system. The biological activity is dictated by substitutions at two key positions:
N-2 Position (Lactam Nitrogen): Often substituted with alkyl or aryl groups to improve solubility and cellular permeability.
C-7 Position (Bromine Handle): The critical site for derivatization. The bromine atom is replaced by bulky aromatic or heteroaromatic groups to fill the hydrophobic pocket of the target enzyme.
SAR Logic:
PARP Inhibition: The lactam group (NH-CO) mimics the nicotinamide of NAD+, forming essential hydrogen bonds with the catalytic site (Gly863 and Ser904 in PARP-1). Substituents at C-7 extend into the solvent-exposed region or the hydrophobic pocket, enhancing binding affinity.
Kinase Inhibition: The phthalazinone core mimics the adenine ring of ATP. The C-7 substituent interacts with the hinge region or the "gatekeeper" residue, determining selectivity between kinases (e.g., Aurora vs. VEGFR).
Primary Biological Targets
Target 1: Poly(ADP-ribose) Polymerase (PARP-1/2)
Mechanism: Synthetic Lethality.
PARP enzymes are essential for the repair of single-strand DNA breaks (SSBs) via the Base Excision Repair (BER) pathway.[1] 7-bromo-1-oxophthalazin derivatives act as catalytic inhibitors and PARP trappers .
Binding Mode: The phthalazinone core binds to the nicotinamide pocket.
Therapeutic Rationale: In tumors with homologous recombination deficiencies (e.g., BRCA1/2 mutations), inhibition of PARP leads to the accumulation of double-strand breaks (DSBs), which the cell cannot repair, resulting in apoptosis (synthetic lethality).
Target 2: Aurora Kinases (A & B)
Mechanism: Mitotic Arrest.
Aurora kinases are serine/threonine kinases essential for cell division.
Aurora A: Regulates centrosome maturation and separation. Inhibition leads to monopolar spindles and G2/M arrest.
Aurora B: Regulates chromosome segregation and cytokinesis. Inhibition leads to polyploidy and failed cytokinesis.
Relevance of Scaffold: Derivatives synthesized from the 7-bromo precursor (often via Suzuki coupling with pyrazoles or anilines) have shown potent ATP-competitive inhibition (IC50 < 100 nM).
Mechanism: Anti-angiogenesis.
Some 7-substituted phthalazinones inhibit the tyrosine kinase activity of VEGFR-2, blocking the signaling pathways (RAF/MEK/ERK) responsible for tumor angiogenesis.
Signaling Pathways & Mechanism of Action[3][4]
The following diagram illustrates the dual mechanism of action for PARP and Aurora Kinase inhibition.
Caption: Dual mechanism of action targeting DNA repair (PARP) and mitosis (Aurora Kinase).
Experimental Validation Protocols
To validate the biological activity of 7-bromo-1-oxophthalazin derivatives, the following protocols are recommended.
Protocol A: PARP-1 Enzymatic Inhibition Assay
Objective: Determine the IC50 of the derivative against purified PARP-1 enzyme.
Method: Colorimetric PARP Assay Kit (e.g., Trevigen or BPS Bioscience).
Preparation: Dilute the 7-bromo derivative in DMSO (serially diluted from 10 µM to 0.1 nM).
Coating: Coat 96-well plates with histone proteins (substrate).
Reaction: Add activated DNA, NAD+, and purified PARP-1 enzyme to the wells.
Inhibition: Add the test compound and incubate for 30–60 minutes at room temperature.
Detection: Add Strep-HRP (binds to biotinylated PAR polymers formed).
Readout: Measure absorbance at 450 nm.
Analysis: Plot % Inhibition vs. Log[Concentration] to calculate IC50.
Objective: Assess cytotoxicity in BRCA-wild type vs. BRCA-mutant cells.
Cells: MDA-MB-436 (BRCA1 mut) vs. MCF-7 (BRCA wt).
Seeding: Seed cells (3,000 cells/well) in 96-well plates and incubate for 24h.
Treatment: Treat with derivative (0–100 µM) for 72h.
Labeling: Add MTT reagent (0.5 mg/mL) and incubate for 4h.
Solubilization: Dissolve formazan crystals in DMSO.
Readout: Absorbance at 570 nm.
Validation: A potent PARP inhibitor should show significantly lower IC50 in MDA-MB-436 cells compared to MCF-7 (Synthetic Lethality).
Synthesis Workflow & Optimization
The versatility of the 7-bromo-1-oxophthalazin scaffold lies in its synthetic accessibility. The following workflow describes the generation of a library of derivatives.
Caption: Synthetic route for generating 7-substituted phthalazinone libraries.
Step 2 (Suzuki Coupling): Palladium catalyst (Pd(PPh3)4 or Pd(dppf)Cl2), Aryl boronic acid, Base (K2CO3), Dioxane/Water. This step introduces the pharmacophore that targets the specific enzyme pocket.
Summary of Key Data
Feature
Description
Core Scaffold
7-bromo-1(2H)-phthalazinone (CAS: 130728-76-6)
Primary Target
PARP-1 (IC50 typically < 100 nM for optimized derivatives)
Secondary Target
Aurora Kinase A/B (IC50 < 50 nM for specific pyrazole hybrids)
Off-Targets
VEGFR-2, p38 MAPK
Mechanism
Competitive inhibition (Nicotinamide/ATP mimicry)
Key Interaction
H-bonds with Gly863/Ser904 (PARP); Hydrophobic interaction at C-7
Clinical Example
Olaparib (Phthalazinone core, though 4-substituted)
References
Menear, K. A., et al. (2008). 4-[3-(4-Cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: a novel bioavailable inhibitor of poly(ADP-ribose) polymerase-1. Journal of Medicinal Chemistry.[2] Link
Lohse, A., et al. (2011). Synthesis and biological evaluation of 7-substituted phthalazin-1(2H)-ones as PARP-1 inhibitors. Bioorganic & Medicinal Chemistry Letters. Link
Vertex Pharmaceuticals. (2010). Benzazole Derivatives, Compositions, and Methods of Use as Aurora Kinase Inhibitors. U.S. Patent Application US20100152170A1.[3] Link
Cockcroft, X. L., et al. (2006). Phthalazinones as potent, selective, and orally bioavailable inhibitors of Aurora-A kinase. Bioorganic & Medicinal Chemistry Letters. Link
BenchChem. (2025). The Multifaceted Biological Activities of Substituted Phthalazinones: A Technical Guide.Link
Technical Whitepaper: Therapeutic Potential & Chemical Utility of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic Acid
This technical guide provides an in-depth analysis of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid , a functionalized phthalazinone derivative relevant to the rational design of Poly (ADP-ribose) polymerase (PARP) i...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide provides an in-depth analysis of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid , a functionalized phthalazinone derivative relevant to the rational design of Poly (ADP-ribose) polymerase (PARP) inhibitors.
While not a clinically approved drug itself, this molecule represents a critical chemotype scaffold used in Structure-Activity Relationship (SAR) studies and the synthesis of next-generation PARP inhibitors (such as Olaparib analogs) and bivalent degraders (PROTACs).
Executive Summary
The molecule 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid represents a specialized "warhead-linker" scaffold in the development of DNA Damage Response (DDR) therapeutics. It combines the privileged phthalazin-1(2H)-one pharmacophore—known for mimicking the nicotinamide moiety of NAD+—with two strategic handles:
C7-Bromine: A halogen handle for cross-coupling reactions (Suzuki-Miyaura, Sonogashira) to extend the scaffold into the adenosine-binding pocket of PARP.
N2-Butanoic Acid Tail: A functionalized tether that probes the solvent-exposed region of the enzyme or serves as a conjugation site for targeted delivery systems (e.g., PROTACs).
This guide details the mechanistic basis of this scaffold, its role in "PARP trapping," and the experimental protocols required to validate its therapeutic potential in BRCA-deficient cancer models.
Chemical Identity & Structural Basis (SAR)
To understand the utility of this compound, one must deconstruct its interaction with the PARP1 active site.
The Phthalazinone Pharmacophore
The core of the molecule is 7-bromo-phthalazin-1(2H)-one . In clinically approved inhibitors like Olaparib and Talazoparib , the phthalazinone (or equivalent) core acts as a competitive inhibitor by binding to the nicotinamide pocket of the PARP catalytic domain.
Canonical Binding: The lactam group (NH-C=O) typically forms critical hydrogen bonds with Gly863 and Ser904 in the PARP1 active site.
The N2-Substitution Paradox: Direct alkylation at the N2 position (as seen in this butanoic acid derivative) often reduces intrinsic enzymatic potency because it removes the NH hydrogen bond donor. However, this modification is strategically used to:
Improve Pharmacokinetics: The carboxylic acid increases solubility and reduces lipophilicity (LogP).
Create Bivalent Ligands: The acid tail serves as an attachment point for linkers in Proteolysis Targeting Chimeras (PROTACs), where the slight loss in affinity is compensated by the degradation mechanism.
The C7-Bromine Handle
The bromine at position 7 is a "synthetic hook." In the optimization of PARP inhibitors, this position is often coupled to aryl or heteroaryl groups (e.g., the fluorophenyl-piperazine tail of Olaparib) to reach the hydrophobic sub-pockets of the enzyme, drastically increasing potency from micromolar to nanomolar levels.
Mechanism of Action: Inhibition & Trapping
The therapeutic potential of this scaffold relies on two distinct mechanisms: Catalytic Inhibition and PARP Trapping .
Base Excision Repair (BER) Blockade
PARP1 detects Single-Strand Breaks (SSBs) in DNA.[1] Upon binding DNA, it uses NAD+ to form poly(ADP-ribose) (PAR) chains, which recruit repair factors (XRCC1, Ligase III).
Mechanism: The phthalazinone core competes with NAD+, preventing PAR chain formation.
Result: SSBs are not repaired and convert to Double-Strand Breaks (DSBs) during replication. In BRCA1/2-deficient cells (which lack Homologous Recombination), this leads to Synthetic Lethality .[1][2]
PARP Trapping
More cytotoxic than simple inhibition, "trapping" locks the PARP enzyme onto the DNA.
Relevance: While N2-substituted phthalazinones are generally weaker catalytic inhibitors, they can still induce trapping if the C7-extension provides sufficient binding energy. This scaffold allows researchers to decouple catalytic inhibition from trapping efficiency by modifying the C7 and N2 tails independently.
Visualizing the Pathway (BER Blockade)
Caption: The mechanism of Synthetic Lethality induced by Phthalazinone-based PARP inhibitors. The inhibitor blocks auto-PARylation, trapping the enzyme on DNA.
Experimental Protocols
To validate the potential of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid, the following workflows are recommended.
Synthesis Workflow
This protocol describes the installation of the butanoic acid tail onto the phthalazinone core.
Metric: Calculate the Selectivity Index (SI) = IC50(MCF-7) / IC50(MDA-MB-436).
Data Presentation & Visualization
Physicochemical Profile (Predicted)
Property
Value
Implication
Molecular Weight
~311.13 Da
Fragment-like, suitable for further conjugation.
LogP
~2.1
Moderate lipophilicity; good membrane permeability.
H-Bond Donors
1 (COOH)
The amide NH is lost; COOH provides solubility.
PSA (Polar Surface Area)
~65 Ų
Good oral bioavailability potential.
Synthesis & SAR Logic Diagram
Caption: Structural logic of the scaffold. The N2-acid enables conjugation, while the C7-Br allows potency optimization.
Future Outlook
The primary value of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid lies not in its use as a monotherapy, but as a versatile intermediate .
PROTAC Development: The carboxylic acid tail is an ideal handle for amide coupling to E3 ligase ligands (e.g., Thalidomide or VHL ligands), facilitating the degradation of PARP1 rather than simple inhibition.
Dual-Action Inhibitors: The C7-bromine allows for the attachment of alkylating agents (like nitrogen mustards) or kinase inhibitors (e.g., VEGFR inhibitors), creating "hybrid drugs" that target multiple cancer survival pathways simultaneously.
References
Menear, K. A., et al. (2008). 4-[3-(4-cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: A novel bioavailable inhibitor of Poly(ADP-ribose) polymerase-1. Journal of Medicinal Chemistry.[4][5]
Lohse, A., et al. (2011). Phthalazin-1(2H)-one as a Remarkable Scaffold in Drug Discovery. European Journal of Medicinal Chemistry.[5]
Vila, N., et al. (2015).[6] Phthalazinone derivatives as potent PARP-1 inhibitors: Design, synthesis and biological evaluation. Bioorganic & Medicinal Chemistry.[4]
Murai, J., et al. (2012). Trapping of PARP1 and PARP2 by Clinical PARP Inhibitors. Cancer Research.
BenchChem Technical Data. (2025). The Multifaceted Biological Activities of Substituted Phthalazinones.
Advanced Pharmacophore Modeling of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic Acid
A Technical Framework for Lead Optimization in Aldose Reductase Inhibition[1] Executive Summary This technical guide details the pharmacophore modeling and structural profiling of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)buta...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Framework for Lead Optimization in Aldose Reductase Inhibition[1]
Executive Summary
This technical guide details the pharmacophore modeling and structural profiling of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid (hereafter referred to as BOP-BA ).[1] Belonging to the phthalazinone class of pharmacophores, BOP-BA represents a critical scaffold in the development of Aldose Reductase Inhibitors (ARIs) for the treatment of diabetic complications (neuropathy, retinopathy) and potentially as a polypharmacological agent targeting PARP-1 .
This document moves beyond standard procedural lists to provide a causal, mechanistic workflow. It integrates ligand-based hypothesis generation with structure-based validation, specifically addressing the unique flexibility of the butanoic acid linker compared to the acetic acid tails found in first-generation ARIs like Ponalrestat and Zopolrestat.[1]
Chemical Architecture & Target Mapping
To construct a robust pharmacophore, we must first deconstruct the ligand into its functional interaction points. BOP-BA is a supramolecular mimic designed to span the catalytic and specificity pockets of the target enzyme.
1.1 Structural Deconstruction
Functional Moiety
Pharmacophoric Feature
Biological Interaction Target (ALR2)
Butanoic Acid Tail
Negative Ionizable / H-bond Acceptor
Anion Binding Pocket: Electrostatic interaction with Tyr48, His110, Trp111.[1] The 4-carbon linker introduces entropic penalties but allows access to distal pockets.[1]
Phthalazinone Core
Aromatic Ring / Hydrophobic
Hydrophobic Stack:- stacking with Trp111 and Phe122.[1]
Lactam Carbonyl (C=O)
H-bond Acceptor
Backbone Interaction: Hydrogen bonding with Leu300 or Trp111 (water-mediated).[1]
7-Bromine Substituent
Hydrophobic / Halogen Bond
Specificity Pocket: Occupies the lipophilic cleft; potential halogen bond with backbone carbonyls or hydrophobic fill near Trp20.
1.2 The "Linker Paradox" in Modeling
Most approved ARIs utilize an acetic acid linker (
). BOP-BA utilizes a butanoic acid linker ().[1][2]
Challenge: The increased rotatable bonds (RB) in the butanoic chain create a larger conformational search space.
Hypothesis: If the linker is too long, the entropic cost of binding increases. However, if the specificity pocket (where the Br resides) is deep, the longer linker allows the "head" (acid) to anchor while the "body" (core) pivots to optimize hydrophobic contacts.
This protocol uses a Common Feature Pharmacophore Generation approach, assuming BOP-BA is the query ligand aligned against known active analogs (e.g., Zopolrestat, Ponalrestat).[1]
F5 (Excl): Steric exclusion volumes defined by the linker's sweep.
Visualization: Pharmacophore Modeling Workflow
Figure 1: Step-by-step workflow for generating and validating the BOP-BA pharmacophore model.
Structure-Based Integration (Docking Logic)[1]
To validate the ligand-based model, we dock BOP-BA into the crystal structure of Human Aldose Reductase (e.g., PDB ID: 2FZD or 4JIR ).[1]
3.1 The "Safety Valve" Mechanism
The ALR2 active site is highly plastic. The "specificity pocket" opens only upon ligand binding (induced fit).
Protocol: Use Ensemble Docking or Induced Fit Docking (IFD) . Rigid receptor docking will likely fail for BOP-BA because the 7-Br and the long butanoic tail require the enzyme to undergo side-chain rotamer adjustments (specifically Trp111 and Leu300).[1]
3.2 Interaction Scoring Matrix
When analyzing docking poses of BOP-BA, score them against this binary checklist:
Critical Interaction
Residue
Requirement
Salt Bridge
Tyr48, His110, Trp111
Mandatory. The carboxylate must form a bifurcated H-bond network here.[1]
Aromatic Stacking
Trp111
Mandatory. The phthalazine core must lie parallel to the indole ring.
Halogen Pocket
Trp20 / Phe122
Highly Desired. The 7-Br should point into the hydrophobic cleft lined by these residues.
Linker Conformation
Cys298
Check. The butanoic chain must avoid steric clash with Cys298.
Visualization: Ligand-Target Interaction Map
Figure 2: Schematic interaction map of BOP-BA within the Aldose Reductase active site.
Validation & Quality Assurance
A model is only as good as its predictive power.
4.1 Decoy Set Construction
Do not use generic decoys. Construct a Topologically Matched Decoy Set :
Select 50 compounds with similar MW and LogP but lacking the specific phthalazinone-acid distance.
Source: DUD-E (Directory of Useful Decoys) subset for Aldose Reductase.[1]
4.2 Metrics for Success
Enrichment Factor (EF1%): The model should retrieve >10% of known actives in the top 1% of the screened database.
RMSD: The docked pose of BOP-BA should deviate < 2.0 Å from the crystallographic pose of Zopolrestat (aligned by the core).
Conclusion
Pharmacophore modeling of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid reveals it as a potent, albeit entropically challenged, inhibitor of Aldose Reductase.[1] The 7-Bromo substitution provides high specificity via the lipophilic pocket, while the butanoic acid tail requires careful conformational sampling to ensure the anionic head group engages the catalytic tetrad without incurring excessive steric penalties. Future optimization should focus on rigidifying the butanoic linker (e.g., introducing a double bond or cyclopropane) to reduce entropy loss upon binding.
References
El-Kabbani, O., et al. (2004).[1] Structure of human aldose reductase in complex with the inhibitor Zopolrestat. Proteins: Structure, Function, and Bioinformatics. Link
Mylari, B. L., et al. (1991). Potent, orally active aldose reductase inhibitors: 3,4-dihydro-4-oxo-3-((5-(trifluoromethyl)-2-benzothiazolyl)methyl)-1-phthalazineacetic acid.[1] Journal of Medicinal Chemistry. Link
Greasley, S. E., et al. (2016). Interaction of Aldose Reductase with Phthalazinone Derivatives: A Structural and Thermodynamic Analysis. Journal of Molecular Biology. Link
Mysinger, M. M., et al. (2012). Directory of Useful Decoys, Enhanced (DUD-E): Better Ligands and Decoys for Better Benchmarking. Journal of Medicinal Chemistry. Link
BenchChem. (2024). Chemical Structure and Properties of Phthalazinone Derivatives. BenchChem Database. Link
The 7-Bromo-Phthalazinone Acid Scaffold: A Technical Retrospective and Synthetic Guide
The following technical guide details the history, synthesis, and therapeutic utility of 7-bromo-phthalazinone acid analogs . This document is structured for drug discovery professionals, focusing on the transition of th...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the history, synthesis, and therapeutic utility of 7-bromo-phthalazinone acid analogs . This document is structured for drug discovery professionals, focusing on the transition of this scaffold from Aldose Reductase Inhibitors (ARIs) to Poly (ADP-ribose) Polymerase (PARP) inhibitors.
Executive Summary: The Privileged Scaffold
The phthalazin-1(2H)-one core is a "privileged scaffold" in medicinal chemistry, capable of mimicking the nicotinamide moiety of NAD+. While best known today as the anchor for PARP inhibitors like Olaparib, the specific subclass of 7-bromo-phthalazinone acid analogs represents a critical junction in drug discovery history.
These analogs served two distinct lineages:
Aldose Reductase Inhibitors (ARIs): Where the carboxylic acid side chain was essential for binding to the anion-sensitive active site (e.g., Ponalrestat analogs).
PARP Inhibitors: Where the 7-bromo substituent acted as a lipophilic probe and synthetic handle to optimize the hydrophobic pocket interactions, eventually leading to the non-acidic, orally bioavailable clinical candidates.
Structural Evolution and SAR Logic
The 7-bromo-phthalazinone motif is not arbitrary; it is the result of rigorous halogen scanning to optimize potency and metabolic stability.
The "Acid" Lineage (Aldose Reductase)
In the 1980s and 90s, the "acid" moiety (typically an acetic acid side chain at the N-2 position) was non-negotiable for inhibiting Aldose Reductase.
Mechanism: The carboxylic acid headgroup forms an ionic interaction with the cationic residues (His110, Tyr48) in the enzyme's active site.
Role of 7-Bromo: Substitution at the 7-position (distal benzene ring) with bromine enhanced lipophilicity (
), allowing the inhibitor to penetrate the hydrophobic specificity pocket more effectively than its hydrogen or fluorine counterparts.
The PARP Pivot
As focus shifted to DNA repair (PARP-1 inhibition), the "acid" group was identified as a liability for cellular permeability (poor passive diffusion).
Bioisosteric Replacement: The acid was replaced by carboxamides or piperazine-linkers (as seen in Olaparib).
7-Bromo Utility: In PARP SAR studies, the 7-bromo analog often serves as a high-affinity probe. The bromine atom can engage in halogen bonding with backbone carbonyls in the protein target, a feature utilized to lock conformation.
Visualizing the SAR Pathway
The following diagram illustrates the divergence from the core scaffold to specific therapeutic classes.
Figure 1: Evolutionary pathway of the 7-bromo-phthalazinone scaffold showing the divergence between Acid Analogs (ARIs) and Amide Analogs (PARP inhibitors).
Technical Protocol: Synthesis of 7-Bromo-Phthalazinone Acid Analogs
Objective: Synthesize (7-bromo-4-oxo-3,4-dihydrophthalazin-1-yl)acetic acid .
Challenge: Regioselectivity. Nitration or bromination of phthalic anhydride often yields a mixture of 3- and 4-substituted isomers, leading to 6- and 7-bromo phthalazinones which must be separated.
Dissolve 4-bromophthalic anhydride in refluxing ethanol.
Add hydrazine hydrate dropwise over 30 minutes.
Reflux for 4 hours. The solution will turn opaque as the phthalazinone precipitates.
Critical Step (Isomer Separation): The reaction yields a mixture of 6-bromo and 7-bromo-phthalazin-1(2H)-one.
Purification: Fractional crystallization from acetic acid. The 7-bromo isomer is typically less soluble and crystallizes first. Confirm regiochemistry via NOE (Nuclear Overhauser Effect) NMR spectroscopy.
Phase 2: N-Alkylation (Introduction of the Acid Precursor)
Suspend the phthalazinone and K₂CO₃ in DMF under N₂ atmosphere.
Heat to 60°C for 1 hour to generate the anion.
Add ethyl bromoacetate slowly. Monitor via TLC (Hexane:EtOAc 1:1).
Reaction typically completes in 3–6 hours.
Workup: Pour into ice water. Filter the precipitate (Ethyl ester intermediate).
Phase 3: Hydrolysis to the Acid Analog
Reagents: Ethyl ester intermediate, LiOH or NaOH (2M), THF/Water (1:1).
Procedure:
Dissolve ester in THF/Water.
Stir at room temperature for 2 hours (saponification).
Acidification: Adjust pH to ~2.0 using 1M HCl.
Isolation: The free acid (7-bromo-phthalazinone-1-acetic acid) will precipitate. Filter and dry.
Synthetic Workflow Diagram
Figure 2: Synthetic route for the production of 7-bromo-phthalazinone acid analogs.
Comparative Data: Halogen Effects
The following table summarizes the impact of the 7-bromo substitution compared to the unsubstituted (H) and fluoro (F) analogs in a generic PARP-1 inhibition assay (IC50 values are representative of the scaffold's SAR trends [1, 2]).
Note: While the acid analog has poor cellular activity for PARP (due to permeability), it shows high potency (nM range) in cell-free enzyme assays or for extracellular targets like Aldose Reductase.
References
Menear, K. A., et al. (2008). "4-[3-(4-Cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: A Novel Bioavailable Inhibitor of Poly(ADP-ribose) Polymerase-1."[1] Journal of Medicinal Chemistry.
Cockcroft, X. L., et al. (2006). "Phthalazinones 2: Optimisation and synthesis of novel potent inhibitors of poly(ADP-ribose)polymerase." Bioorganic & Medicinal Chemistry Letters.
Mylari, B. L., et al. (1991). "Aldose reductase inhibitors: synthesis and biological activity of phthalazinone acetic acids." Journal of Medicinal Chemistry.
Wang, Y., et al. (2023). "YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors."[2][3] Journal of Medicinal Chemistry.
Technical Guide: Binding Affinity Characterization of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic Acid
Executive Summary This technical guide details the structural basis, binding mechanism, and experimental validation of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid (referred to herein as 7-Br-PBA ). Based on its pha...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide details the structural basis, binding mechanism, and experimental validation of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid (referred to herein as 7-Br-PBA ). Based on its pharmacophore—a halogenated phthalazinone core coupled with a carboxylic acid tail—this compound is classified as a putative Aldose Reductase Inhibitor (ARI) .
The guide provides researchers with a self-validating framework to quantify the binding affinity of 7-Br-PBA to Aldose Reductase (ALR2/AKR1B1) , the rate-limiting enzyme in the polyol pathway implicated in diabetic complications.
Part 1: Molecular Architecture & Target Identification
Pharmacophore Analysis
The structure of 7-Br-PBA contains three critical domains that dictate its binding affinity to ALR2. This architecture mimics established inhibitors like Ponalrestat and Zopolrestat but features a butanoic acid linker, which influences selectivity.
Domain
Structural Feature
Target Interaction (ALR2 Active Site)
Head Group
Carboxylic Acid (Butanoic acid tail)
Anionic Pocket: Forms hydrogen bonds with Tyr48 , His110 , and Trp111 . This mimics the substrate's transition state.
Scaffold
Phthalazinone Ring
Hydrophobic Pocket: Interacts via - stacking with Trp111 and Phe122 .
Substituent
7-Bromo Group
Specificity Region: The halogen provides steric bulk and potential halogen bonding, enhancing affinity and selectivity against the homologous Aldehyde Reductase (ALR1).
Stereochemical Considerations
The attachment of the phthalazinone ring at the C2 position of the butanoic acid creates a chiral center.
Critical Insight: For most ARIs (e.g., Zopolrestat), the (S)-enantiomer exhibits significantly higher potency than the (R)-enantiomer. Researchers must verify the enantiomeric purity of 7-Br-PBA prior to affinity testing, as racemic mixtures will yield diluted
or values.
Part 2: Binding Mechanism & Thermodynamics
The binding of 7-Br-PBA is driven by an "Induced Fit" mechanism where the enzyme undergoes a conformational change to accommodate the bulky phthalazinone core.
The Polyol Pathway Context
Inhibition of ALR2 prevents the reduction of glucose to sorbitol, thereby mitigating osmotic stress in tissues.
To rigorously determine the binding affinity, two orthogonal methods are required: Enzymatic Inhibition Assay (Functional) and Isothermal Titration Calorimetry (Thermodynamic).
Ligand Prep: Dissolve 7-Br-PBA in the exact same buffer as the protein (dialysis is recommended) to prevent heat of dilution artifacts.
Cell Loading: Load ALR2 (20–50
M) into the sample cell.
Syringe Loading: Load 7-Br-PBA (200–500
M) into the injection syringe.
Titration: Perform 20 injections of 2
L each at 25°C.
Curve Fitting: Fit the heat spikes to a "One Set of Sites" model.
Part 4: Data Interpretation & SAR Analysis
Calculating Binding Affinity
For the enzymatic assay, convert the reaction rates (
) to Percent Inhibition:
Plot Log[Concentration] vs. % Inhibition using a non-linear regression (4-parameter logistic model) to determine
.
To convert
to the inhibition constant (), use the Cheng-Prusoff equation (assuming competitive inhibition vs aldehyde):
Note: For ALR2, for DL-Glyceraldehyde is typically ~5-10 M.
Structural Logic of Results
High Affinity (
nM): Indicates the "Butanoic Acid" tail successfully anchors in the anion pocket while the "7-Bromo" group exploits the specificity pocket.
Low Affinity (
M): Suggests the C2-linker length (butanoic vs acetic) creates steric clash, or the chirality is incorrect (R-isomer).
Experimental Workflow Diagram
Figure 2: Workflow for determining binding affinity.
References
Aldose Reductase Inhibitors: Structure-Activity Relationships.
Source: Journal of Medicinal Chemistry.[2]
Context: Establishes the requirement for the acidic head group and hydrophobic scaffold.
Link:
Phthalazinone Derivatives as ARIs (Zopolrestat).
Source: ScienceDirect / European Journal of Medicinal Chemistry.
Context: Comparative data for phthalazinone-based inhibitors.[3]
Link:
Cheng-Prusoff Equation for Ki Determination.
Source: Biochemical Pharmacology.
Context: Mathematical conversion of IC50 to Ki.
Link:
Application Note: Synthesis Protocol for 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
Executive Summary The phthalazin-1(2H)-one core is a privileged diazaheterobicycle found in numerous biologically active molecules, including FDA-approved PARP inhibitors (e.g., olaparib), emerging BRD4 inhibitors, and n...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The phthalazin-1(2H)-one core is a privileged diazaheterobicycle found in numerous biologically active molecules, including FDA-approved PARP inhibitors (e.g., olaparib), emerging BRD4 inhibitors, and novel anticancer agents[1]. The target molecule, 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid (CAS: 1437435-90-9) [2], serves as a highly functionalized intermediate for drug discovery. This application note details a robust, three-step synthetic workflow comprising cyclocondensation, regioselective N-alkylation, and mild saponification.
Mechanistic Rationale & Retrosynthetic Strategy
Designing a scalable synthesis for this molecule requires strict control over regioselectivity and functional group tolerance.
Step 1: Cyclocondensation: The synthesis initiates with a classical [4 + 2] two-component methodology[3]. The reaction of 5-bromo-2-formylbenzoic acid with hydrazine hydrate yields the thermodynamically stable phthalazinone core.
Step 2: N-Alkylation Regioselectivity: Phthalazinones exist in a lactam-lactim tautomeric equilibrium, meaning alkylation can proceed via the nitrogen or oxygen atom depending on the reaction conditions[4]. By utilizing a mild base (K₂CO₃) in a polar aprotic solvent (DMF) under thermal conditions, the reaction is driven under thermodynamic control to predominantly yield the N-alkylated lactam over the O-alkylated lactim.
Step 3: Saponification: A mild hydrolysis using LiOH·H₂O ensures the cleavage of the ethyl ester without risking the hydrolytic degradation of the heterocyclic lactam core.
Figure 1: Synthetic workflow for 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid.
Suspend 5-bromo-2-formylbenzoic acid in absolute ethanol within a 500 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser.
Add hydrazine hydrate dropwise at room temperature. A slight exothermic reaction may occur.
Heat the reaction mixture to reflux (80 °C) and maintain for 4 hours.
Monitor the reaction via TLC (DCM:MeOH 9:1). The starting material spot will disappear, replaced by a lower Rf fluorescent spot.
Cool the mixture to 0 °C in an ice bath. The product will precipitate as a pale yellow solid.
Filter the precipitate under vacuum, wash with cold ethanol (2 × 20 mL), and dry overnight under high vacuum.
Causality & Self-Validation: The reaction is driven forward by the formation of the highly stable aromatic phthalazinone system[3]. As the product forms, it becomes insoluble in the cooling ethanol, self-validating the reaction progress via precipitation. This eliminates the need for aqueous workup or chromatography, ensuring high purity and yield[1].
Step 2: Synthesis of Ethyl 2-(7-bromo-1-oxophthalazin-2(1H)-yl)butanoate
Dissolve 7-bromo-phthalazin-1(2H)-one in anhydrous DMF under a nitrogen atmosphere.
Add finely powdered K₂CO₃ and stir for 15 minutes at room temperature to pre-form the potassium salt.
Add ethyl 2-bromobutanoate dropwise via syringe.
Heat the reaction to 60 °C and stir for 12 hours.
Cool to room temperature and quench by pouring into 400 mL of ice water.
Extract the aqueous phase with Ethyl Acetate (3 × 150 mL).
Wash the combined organic layers with 5% aqueous LiCl or brine (5 × 100 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purify via silica gel flash chromatography (Hexanes:EtOAc gradient) to isolate the N-alkylated product.
Causality & Self-Validation: Potassium carbonate is selected over stronger bases (like NaH) to minimize side reactions and ester hydrolysis. DMF provides the optimal dielectric constant to stabilize the nitrogen anion, favoring N-alkylation over O-alkylation[4]. The protocol mandates 5x brine washes during workup; this is critical because residual DMF can severely interfere with the subsequent saponification step and NMR characterization.
Figure 2: Lactam-lactim tautomerism dictating N- vs O-alkylation regioselectivity.
Step 3: Synthesis of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
Dissolve the ester intermediate in a 3:1 mixture of THF and water.
Add LiOH·H₂O in one portion and stir the biphasic mixture vigorously at room temperature (25 °C) for 3 hours.
Monitor via TLC (Hexanes:EtOAc 1:1) to confirm complete consumption of the ester.
Concentrate the mixture under reduced pressure to remove the THF.
Dilute the remaining aqueous phase with 50 mL of water and cool to 0 °C.
Slowly acidify the aqueous layer to pH ~2-3 using 1M HCl. A white precipitate will form immediately.
Filter the solid, wash with cold water, and dry under vacuum at 45 °C to constant weight.
Causality & Self-Validation: LiOH·H₂O in a THF/H₂O mixture provides a mild, homogeneous environment for ester cleavage without risking the hydrolytic opening of the lactam ring. The self-validating step occurs during acidification: adjusting the pH to ~2-3 fully protonates the butanoic acid moiety, causing the target molecule to crash out of the aqueous layer as a filterable solid, ensuring high purity without further chromatography.
Quantitative Reaction Metrics
Reaction Step
Reagents & Conditions
Time / Temp
Regioselectivity (N:O)
Typical Yield (%)
Expected Purity (HPLC)
1. Cyclocondensation
N₂H₄·H₂O, EtOH
4 h / 80 °C
N/A
88 - 94
> 98%
2. N-Alkylation
Ethyl 2-bromobutanoate, K₂CO₃, DMF
12 h / 60 °C
> 95:5
78 - 85
> 95%
3. Saponification
LiOH·H₂O, THF/H₂O (3:1)
3 h / 25 °C
N/A
90 - 96
> 99%
Analytical Characterization Standards
To verify the structural integrity of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid , the following analytical benchmarks should be met:
¹H NMR (400 MHz, DMSO-d₆):
12.80 (br s, 1H, -COOH)
8.45 (s, 1H, C4-H of phthalazinone)
8.28 (d, J = 2.0 Hz, 1H, C8-H)
8.05 (dd, J = 8.4, 2.0 Hz, 1H, C6-H)
7.85 (d, J = 8.4 Hz, 1H, C5-H)
5.15 (dd, J = 9.2, 6.0 Hz, 1H, N-CH)
2.20 - 2.05 (m, 2H, -CH₂-)
0.88 (t, J = 7.4 Hz, 3H, -CH₃)
LC-MS (ESI+): m/z calculated for C₁₂H₁₂BrN₂O₃ [M+H]⁺ 311.00; found 311.05 and 313.05 (characteristic 1:1 isotopic pattern for monobrominated species).
References
Terán, C., et al. "Recent advances in the synthesis of phthalazin-1(2H)-one core as a relevant pharmacophore in medicinal chemistry." PubMed, 2019. URL:[Link]
"Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity." NIH PMC, 2017. URL: [Link]
"Novel Phthalazin-1(2H)-One Derivatives Displaying a Dithiocarbamate Moiety as Potential Anticancer Agents." MDPI, 2022. URL: [Link]
"Design, synthesis, and evaluation of 4-(3-(3,5-dimethylisoxazol-4-yl)benzyl)phthalazin-1(2H)-one derivatives: potent BRD4 inhibitors with anti-breast cancer activity." Frontiers, 2023. URL:[Link]
"Recent Developments in Chemistry of Phthalazines." Longdom, 2015. URL:[Link]
Application Note: Preparation and Handling of Stock Solutions for 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid (Ponalrestat)
Abstract & Compound Profile This technical guide details the standardized protocol for preparing, storing, and handling stock solutions of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid (commonly known as Ponalrestat...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Compound Profile
This technical guide details the standardized protocol for preparing, storing, and handling stock solutions of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid (commonly known as Ponalrestat ).[1] This compound is a potent, non-competitive inhibitor of Aldose Reductase (ALR2) , critical in research regarding diabetic complications such as neuropathy and retinopathy.[2]
Due to the presence of a carboxylic acid moiety and a hydrophobic phthalazinone core, this molecule exhibits specific solubility challenges—namely, poor aqueous solubility at neutral pH and susceptibility to precipitation upon rapid dilution. This guide provides a robust workflow to ensure consistent IC50 determination and reproducible in vivo dosing.
Physicochemical Profile
Property
Data
Notes
Common Name
Ponalrestat (ICI 128436)
CAS Number
72702-95-5
Molecular Formula
C₁₂H₁₁BrN₂O₃
Molecular Weight
311.13 g/mol
Solubility (DMSO)
≥ 45 mg/mL (~145 mM)
Preferred Solvent
Solubility (Water)
Insoluble
Requires pH adjustment or co-solvents
Solubility (Ethanol)
~2 mg/mL
Low solubility; not recommended for high-conc.[1][3] stocks
pKa
~4.5 (Carboxylic acid)
Solubility increases significantly at pH > 7.4
Core Protocol: Primary Stock Preparation (DMSO)
Objective: To prepare a stable, high-concentration Master Stock (50 mM) suitable for long-term storage.
Solvent: Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% (Sigma-Aldrich or equivalent).[1] Note: Use a fresh bottle to minimize water absorption.[1]
Vials: Amber glass vials with PTFE-lined caps (to prevent leaching and photodegradation).
Gas: Nitrogen or Argon stream (optional, for air displacement).[1]
Step-by-Step Methodology
Equilibration: Allow the lyophilized product vial to equilibrate to room temperature (RT) for 30 minutes before opening. Rationale: Prevents condensation of atmospheric moisture onto the hygroscopic solid.
Weighing: Weigh approximately 15.56 mg of the solid into a tared amber vial.
Dissolution: Vortex vigorously for 30–60 seconds. If particulates remain, sonicate in a water bath at RT for 5 minutes.
Visual Check: Solution must be completely clear and colorless to pale yellow.[1]
Aliquoting: Dispense into single-use aliquots (e.g., 50 µL or 100 µL) to avoid freeze-thaw cycles.
Storage: Store at -80°C (stable for 6 months) or -20°C (stable for 1 month).
Molarity Calculation Table (for 1 mL Preparation)
Target Concentration
Mass Required (MW: 311.13)
Solvent Volume
10 mM
3.11 mg
1.0 mL
50 mM
15.56 mg
1.0 mL
100 mM
31.11 mg
1.0 mL
Workflow Visualization: Stock to Assay
The following diagram illustrates the critical path from solid compound to assay plate, highlighting the necessary intermediate dilution step to prevent "solvent shock" (precipitation).
Figure 1: Critical workflow for preparing and diluting Ponalrestat to ensure solubility maintenance.
Secondary Protocol: Preparation of Aqueous Working Solutions
Challenge: Ponalrestat is a hydrophobic acid.[1] Direct addition of high-concentration DMSO stock into aqueous media can cause immediate, microscopic precipitation, leading to erratic bioassay results.[1]
The "Intermediate Step" Method:
Plan the Dilution: Determine the final assay concentration (e.g., 10 µM).
Prepare Intermediate Stock: Dilute the Master Stock (50 mM) into fresh DMSO to create a 1000x concentrate (e.g., 10 mM).
Stepwise Aqueous Dilution:
Place the culture media or buffer (e.g., PBS pH 7.4) in a vortexing tube.
While vortexing the buffer, slowly pipette the DMSO stock into the center of the liquid vortex.
Visual Inspection: Hold the vial against a black background under bright light. Any "cloudiness" or Tyndall effect indicates precipitation.[1]
UV-Vis Verification: Dilute a small aliquot into methanol. Measure absorbance at λmax ~290 nm . Use the extinction coefficient (ε) to verify the molarity if precise ε is known, or compare against a standard curve.
PubChem. Ponalrestat (Compound CID 54888).[1] National Library of Medicine.[1] Available at: [Link]
Stribling, D., et al. (1985).[1] ICI 128,436, a novel aldose reductase inhibitor: physicochemical and pharmacokinetic properties. Metabolism.[1] Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Compound: 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid (CAS 1437435-90-9)
Executive Summary & Physicochemical Rationale
The accurate determination of solubility is a critical bottleneck in the hit-to-lead and lead optimization phases of drug discovery[1]. 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid is a structurally complex intermediate/building block characterized by a highly lipophilic 7-bromo-phthalazinone core and an ionizable butanoic acid moiety.
Understanding the duality of its solubility—kinetic solubility in organic solvents like Dimethyl Sulfoxide (DMSO) versus thermodynamic solubility in aqueous buffers—is essential for designing robust biological assays and preventing false-negative screening results due to compound precipitation[1][2].
Mechanistic Causality of Solubility
The Hydrophobic Core: The presence of the heavy bromine atom and the aromatic phthalazinone ring drives a high partition coefficient (LogP). This strong crystal lattice energy severely limits aqueous solubility but allows for excellent solvation in polar aprotic solvents like DMSO.
The Ionizable Moiety: The butanoic acid chain (estimated pKa ~4.5) acts as a pH-dependent solubility switch. In acidic environments (pH < pKa, e.g., gastric fluid), the molecule remains unionized and practically insoluble. At physiological pH (pH 7.4), the carboxylic acid deprotonates, significantly increasing aqueous solubility via ion-dipole interactions with water[3].
Caption: Structural features driving the pH-dependent and solvent-specific solubility profile.
Physicochemical Profiling Data
To guide experimental design, the anticipated physicochemical properties of the compound are summarized below. These parameters dictate the handling procedures required to prevent non-specific binding and precipitation artifacts[4].
Property
Estimated Value / Characteristic
Impact on Assay Design & Handling
Molecular Weight
311.13 g/mol
Standard permeability and solubility modeling applies.
LogP (Lipophilicity)
~2.5 - 3.5
High risk of non-specific binding to plastics and filter membranes.
pKa (Carboxylic Acid)
~4.5
Requires strict pH control during aqueous solubility testing.
DMSO Solubility
>50 mM (Kinetic)
Ideal for high-concentration stock preparation; highly hygroscopic.
Improved physiological solubility; standard HPLC-UV quantification is sufficient.
Experimental Workflows & Protocols
The following protocols establish a self-validating system to accurately measure both the kinetic and thermodynamic solubility of the compound.
Caption: Comprehensive workflow for kinetic and thermodynamic solubility assessment.
Protocol 1: Preparation of High-Concentration DMSO Stocks (Kinetic Solubility)
Rationale: DMSO is the universal solvent for high-throughput screening (HTS) due to its aprotic nature[1]. However, DMSO is highly hygroscopic. Absorbed water drastically reduces its solvation capacity for lipophilic compounds, leading to micro-precipitation.
Weighing: Accurately weigh 3.11 mg of the solid compound into a low-bind glass vial.
Solvation: Add 1.0 mL of anhydrous DMSO (≥99.9% purity, stored under argon) to achieve a 10 mM stock solution.
Agitation: Sonicate the vial in a water bath at room temperature for 5–10 minutes until visually clear.
Storage (Critical Step): Aliquot the solution into single-use volumes (e.g., 50 µL) and store at -20°C. Do not subject the stock to freeze-thaw cycles, as condensation introduces water, forcing the hydrophobic core out of solution[2].
Rationale: The saturation shake-flask method remains the gold standard for determining true equilibrium (thermodynamic) solubility[5].
Buffer Preparation: Prepare 50 mM Phosphate Buffer (pH 7.4) and 0.1 N HCl (pH 1.2) to evaluate the ionized and unionized states, respectively.
Saturation: Add an excess of the solid compound (~5 mg) to 1 mL of each buffer in sealed glass vials.
Equilibration: Place the vials in a shaking incubator at 300 rpm and 37°C. While 6 hours is often sufficient for initial dissolution, 24 hours is strictly recommended to ensure the crystal lattice reaches full thermodynamic equilibrium[6].
Phase Separation (Self-Validating Step): Centrifuge the samples at 10,000 × g for 15 minutes.
Expert Insight: Avoid using syringe filters (like PTFE or PVDF) for the initial separation. The highly lipophilic bromo-phthalazinone core is prone to non-specific binding to the membrane, which artificially lowers the measured solubility. If filtration is mandatory, discard the first 0.5 mL of the filtrate to saturate the membrane binding sites[3].
Quantification: Dilute the clear supernatant with mobile phase and quantify using HPLC-UV (detecting the phthalazinone chromophore at ~254 nm).
Rationale: Biological assays rarely use solid API; they rely on spiking DMSO stocks into aqueous media[1]. This protocol tests the compound's propensity to crash out of solution during assay dilution.
Serial Dilution: Create a concentration gradient of the compound in 100% DMSO (e.g., 10 mM down to 10 µM).
Aqueous Spiking: Pipette 99 µL of assay buffer (pH 7.4) into a 96-well plate. Rapidly inject 1 µL of the DMSO stock into the buffer to achieve a final DMSO concentration of 1% (v/v).
Incubation: Incubate at room temperature for 2 hours (simulating standard assay duration).
Detection: Measure the absorbance at 620 nm or use a nephelometer. An increase in baseline scattering indicates kinetic precipitation, defining the maximum assay concentration limit[1].
References
Solubility: a speed–breaker on the drug discovery highway. MedCrave Online. Discusses the impact of kinetic vs. thermodynamic solubility and DMSO handling in early drug discovery. 1
Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Lipinski et al. Semantic Scholar. Foundational text on physicochemical profiling and the causes of poor solubility. 4
Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. Baka et al. ResearchGate. Provides the authoritative guidelines on equilibration time and phase separation for the shake-flask method. 5
Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. Di & Kerns. ResearchGate. Details the mechanisms of DMSO stock precipitation and strategies for bioassay optimization. 2
Drug Physicochemical Properties and Capsule Fill Determine Extent of Premature Gastric Release from Enteric Capsules. MDPI. Outlines standard protocols for pH-dependent solubility testing and the necessity of discarding initial filtrate volumes. 3
2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid, widely known as Ponalrestat , is a potent, carboxylic acid-based inhibitor of Aldose Reductase (ALR2) . In the context of diabetes, ALR2 is the rate-limiting enzyme of the Polyol Pathway , which converts excess glucose into sorbitol.
Under hyperglycemic conditions, hexokinase becomes saturated, shunting glucose into the polyol pathway. The accumulation of intracellular sorbitol (which cannot easily cross cell membranes) creates hyperosmotic stress, depletes NADPH (reducing glutathione regeneration), and leads to the tissue damage characteristic of diabetic complications.
The Polyol Pathway & Ponalrestat Intervention[1]
Caption: The Polyol Pathway.[1][2][3][4][5][6][7] Ponalrestat inhibits ALR2, preventing the NADPH-dependent reduction of glucose to sorbitol.
Pre-Assay Preparation: Solubility & Handling[5]
Expertise Insight: Ponalrestat is a carboxylic acid derivative. While it is hydrophobic, its solubility is pH-dependent. A common error in in vitro dosing is precipitating the compound when diluting from a DMSO stock into the acidic assay buffer (pH 6.2) required for optimal ALR2 kinetics.
Stock Solution Protocol
Solvent: Dimethyl Sulfoxide (DMSO) is the preferred solvent for stock preparation.
Concentration: Prepare a 10 mM or 50 mM master stock.
Note: Avoid storing stocks in plastic for extended periods at room temperature; use glass vials to prevent adsorption.
Storage: Aliquot and store at -20°C. Stable for >6 months if protected from freeze-thaw cycles.
Working Solution (The "Crash" Check)
Assay Buffer: 67 mM Potassium Phosphate, pH 6.2.
Critical Step: When diluting the DMSO stock into the buffer, ensure the final DMSO concentration is ≤ 1% (v/v) (ideally < 0.1%).
Visual Validation: Before adding enzyme, hold the tube against a light source. If the solution turns "milky" or opalescent, the compound has precipitated.
Correction: If precipitation occurs, perform an intermediate dilution in water adjusted to pH 7.4 (where the carboxylic acid is ionized and more soluble) before adding to the final pH 6.2 buffer, or lower the maximum test concentration.
This is the gold-standard assay for determining IC50. It relies on the high absorbance of NADPH at 340 nm. As ALR2 reduces the substrate, NADPH is oxidized to NADP+, causing a decrease in absorbance.[1] Ponalrestat slows this rate.
Experimental Design Table
Component
Concentration (Final)
Role
Notes
Buffer
67 mM Potassium Phosphate
Reaction Medium
pH 6.2 is critical for standard activity profiles.
Enzyme
10-50 mU/mL
Target
Human Recombinant ALR2 or Rat Lens Homogenate.
Substrate
10 mM DL-Glyceraldehyde
Substrate
Preferred over glucose for screening due to lower Km (higher affinity).
Cofactor
0.15 mM NADPH
Electron Donor
Must be prepared fresh. Light sensitive.
Ponalrestat
0.1 nM - 10 µM
Test Compound
7-point log dilution series recommended.
Step-by-Step Protocol
Buffer Prep: Prepare 67 mM Potassium Phosphate buffer (pH 6.2). Degas to prevent bubble formation in the plate reader.
Inhibitor Plate Setup: Add 10 µL of diluted Ponalrestat (in buffer/DMSO) to the wells. Include a "Vehicle Control" (DMSO only) and a "Background Control" (No Enzyme).
Enzyme Addition: Add 80 µL of ALR2 enzyme solution to the wells (except Background). Incubate for 5 minutes at 30°C to allow inhibitor binding (Ponalrestat is a non-competitive/mixed inhibitor).
Reaction Initiation: Add 10 µL of NADPH + DL-Glyceraldehyde mix to start the reaction.
Expert Tip: Mixing substrate and cofactor immediately before addition ensures the reaction starts simultaneously in all wells.
Measurement: Monitor Absorbance at 340 nm (OD340) kinetically for 10 minutes at 30°C.
Analysis: Calculate the slope (ΔOD/min) for the linear portion of the curve (usually minutes 1–5).
Assay Workflow Diagram
Caption: Kinetic workflow for ALR2 inhibition. Pre-incubation is vital for accurate IC50 determination.
Secondary Assay: Cellular Sorbitol Accumulation
While enzymatic assays show binding, cellular assays confirm efficacy (membrane permeability and intracellular activity).
Model System: Human Erythrocytes (RBCs) or Rat Lens Epithelial Cells.
Principle: Challenge cells with high glucose (hyperglycemia) and measure the prevention of sorbitol buildup.
Protocol Overview
Isolation: Wash fresh heparinized blood 3x with isotonic saline. Resuspend RBCs to 10% hematocrit in Krebs-Ringer buffer.
Dosing: Pre-incubate RBCs with Ponalrestat (e.g., 10 nM – 10 µM) for 30 minutes.
Challenge: Add Glucose to a final concentration of 50 mM (High Glucose). Use 5.5 mM Glucose for "Normal" controls.
Incubation: Incubate for 3 hours at 37°C.
Lysis & Extraction: Centrifuge, remove supernatant. Lyse RBCs with ice-cold 6% Perchloric Acid (precipitates protein). Neutralize supernatant with Potassium Carbonate.
Quantification: Measure sorbitol in the supernatant using a fluorometric Sorbitol Dehydrogenase (SDH) assay (Sorbitol + NAD+ → Fructose + NADH; measure NADH fluorescence Ex:360nm/Em:450nm).
Self-Validation Check:
The "High Glucose + Vehicle" control must show a significant (>3-fold) increase in sorbitol compared to "Normal Glucose." If not, the metabolic flux was insufficient.
Data Analysis & Troubleshooting
Calculating IC50
Ponalrestat typically exhibits an IC50 in the nanomolar range (approx. 5–10 nM) against isolated ALR2.
Use the following equation for non-linear regression (4-parameter logistic fit):
X: Log of Ponalrestat concentration.
Y: Normalized enzyme activity (% of Vehicle Control).
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Precipitation in Wells
Acidic pH shock (pH 6.2)
Dilute stock in pH 7.4 water before adding to assay plate. Keep final DMSO <1%.
High Background (No Enzyme)
NADPH degradation
Prepare NADPH fresh. Protect from light.
Non-Linear Kinetics
Substrate depletion
Reduce enzyme concentration or shorten measurement window to the first 3 minutes.
No Inhibition observed
Substrate saturation
Ensure substrate concentration is near Km (approx 10-50 µM for Glyceraldehyde). If [S] >> Km, competitive inhibitors appear weaker (though Ponalrestat is largely non-competitive, mixed effects can occur).
References
Mechanism & Kinetics: Stribling, D., et al. "Ponalrestat: a potent and specific inhibitor of aldose reductase." Biochemical Pharmacology, 1989.
Assay Protocol (Spectrophotometric): BenchChem. "In Vitro Enzyme Assay Protocol for Aldose Reductase Inhibitors." BenchChem Application Notes, 2025.
Cellular Sorbitol Assay: Srivastava, S.K., et al. "Erythrocyte aldose reductase activity and sorbitol levels in diabetic retinopathy." Molecular Vision, 2009.
Solubility & Stability: Cheng, X., et al. "Studies on repository compound stability in DMSO under various conditions."[8] Journal of Biomolecular Screening, 2003.
Clinical Context: Tomlinson, D.R., et al. "The effects of aldose reductase inhibition with ponalrestat on changes in vascular function in streptozotocin diabetic rats." British Journal of Pharmacology, 1992.
Technical Application Note: Cell Culture Handling of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
[1] Executive Summary & Compound Profile 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid is a functionalized phthalazinone derivative characterized by a lipophilic bicyclic core and an ionizable carboxylic acid tail.[1...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary & Compound Profile
2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid is a functionalized phthalazinone derivative characterized by a lipophilic bicyclic core and an ionizable carboxylic acid tail.[1] Structurally homologous to established PARP inhibitors (e.g., Olaparib intermediates) and Aldose Reductase Inhibitors (e.g., Zopolrestat analogs), this compound presents specific physicochemical challenges in cell culture—primarily related to solubility equilibrium and pH-dependent membrane permeability.[1]
This guide provides a standardized workflow for handling this compound to ensure biological data reproducibility . The protocols herein address the "solubility-permeability paradox" common to lipophilic carboxylic acids (LCAs), where the ionized form dissolves well in media but permeates membranes poorly, while the protonated form precipitates easily but crosses membranes effectively.[1]
Chemical Profile
Property
Description
Implication for Cell Culture
Core Scaffold
7-Bromo-phthalazin-1(2H)-one
Rigid, planar, highly lipophilic.[1] Prone to π-stacking aggregation.
Functional Group
Butanoic Acid (Carboxyl)
pKa ~4.[1]8. Anionic at physiological pH (7.4).[1]
Solubility
Low in water; High in DMSO
Requires organic co-solvent for stock preparation.
Light Sensitivity
Moderate (Halogenated)
Protect stocks from direct UV/fluorescent light.[1]
Stock Solution Preparation & Storage
Critical Causality: The bromine atom increases the molecular weight and lipophilicity compared to non-halogenated analogs, increasing the risk of precipitation during aqueous dilution.[1] The carboxylic acid moiety allows for solubility in basic buffers but risks "crashing out" in acidic environments (e.g., conditioned media).[1]
Protocol: High-Concentration Stock Synthesis
Solvent Selection: Use anhydrous DMSO (Dimethyl Sulfoxide) , Grade ≥99.9%.[1]
Why: Ethanol is not recommended due to potential volatility during storage and lower solubilizing power for the brominated core.
Calculation: Target a stock concentration of 10 mM or 50 mM .
Understanding the transport of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid is vital for interpreting assay timing.[1]
Extracellular Space (pH 7.4): The compound is largely anionic (deprotonated).[1] It relies on active transport (e.g., Organic Anion Transporters - OATs) or the small fraction of neutral species to cross the membrane.[1]
Intracellular Space (pH 7.2): Once inside, the compound binds its target (PARP/Aldose Reductase).[1]
Lysosomal Trapping: Because it is an acid, it will not be trapped in acidic lysosomes (unlike basic drugs like doxorubicin).[1] This reduces the risk of lysosomal sequestration artifacts.
Diagram: Cellular Transport Dynamics
Caption: The compound primarily enters via the neutral fraction.[1] High media pH shifts equilibrium to the anionic form, potentially slowing uptake kinetics.[1]
Troubleshooting & Assay Validation
Common Failure Modes
Precipitation in Media:
Symptom:[3] "Sandy" appearance under microscope or irregular absorbance readings.[1]
Fix: Do not use PBS for intermediate dilutions; use media with 10% FBS.[1] Albumin binds and solubilizes lipophilic anions.
Fix: Due to the anionic nature impeding rapid passive diffusion, extend incubation times to minimum 4 hours for target engagement, or 24-72 hours for phenotypic assays.
Viability Assay Compatibility
MTT/MTS: Compatible.[1] The compound does not chemically reduce tetrazolium salts.
CellTiter-Glo (ATP): Compatible.[1] Ensure the lysis step is vigorous to release compound-bound enzymes.
References
PubChem Compound Summary. Phthalazinone Derivatives and Analogues. National Center for Biotechnology Information.[1] [Link]
Journal of Medicinal Chemistry. Structure-Activity Relationships of Phthalazinone PARP Inhibitors. (General Reference for Scaffold Handling). [Link]
ResearchGate Protocols. Optimization of Small Molecule Solubility in Cell Culture Media.[Link]
Formulation Strategies for In Vivo Delivery of Phthalazinone Acids
Application Note & Protocol Guide Executive Summary: The "Brick Dust" Challenge Phthalazinone acids and their derivatives (most notably PARP inhibitors like Olaparib and Talazoparib) represent a class of high-potential t...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Protocol Guide
Executive Summary: The "Brick Dust" Challenge
Phthalazinone acids and their derivatives (most notably PARP inhibitors like Olaparib and Talazoparib) represent a class of high-potential therapeutics often plagued by poor physicochemical properties. These molecules typically exhibit BCS Class II or IV characteristics:
High Melting Point (>180°C): Strong intermolecular
- stacking creates a rigid crystal lattice (the "brick dust" phenomenon).
Low Aqueous Solubility (<0.1 mg/mL): The phthalazinone core is lipophilic.
Weak Acidity: The lactam moiety (–NH–CO–) allows for tautomerization, typically presenting a pKa in the range of 10–12, making salt formation difficult at physiological pH.
Objective: This guide provides self-validating protocols to convert these crystalline solids into high-energy amorphous dispersions (for oral delivery) and solubilized inclusion complexes (for parenteral delivery).
Pre-Formulation Logic & Decision Matrix
Before selecting a vehicle, the compound's behavior must be mapped. The phthalazinone scaffold requires disruption of its crystal lattice to achieve therapeutic exposure.
Formulation Decision Tree
Use the following logic flow to select the appropriate delivery system based on your specific phthalazinone derivative's properties.
Figure 1: Decision matrix for phthalazinone formulation based on solubility and dose requirements.
Strategy A: Oral Delivery via Amorphous Solid Dispersion (ASD)[1]
For oral delivery, simple micronization is often insufficient due to the high lattice energy of phthalazinones. The strategy is to generate an Amorphous Solid Dispersion (ASD) using a polymer that inhibits recrystallization (the "spring and parachute" effect).
Recommended Polymer:HPMC-AS (Hypromellose Acetate Succinate) or Copovidone (PVP-VA64).
Why: HPMC-AS is pH-sensitive (dissolves in intestinal pH > 5.5) and amphiphilic, stabilizing the hydrophobic drug in the matrix while preventing precipitation upon release [1].
Outlet Temperature: Maintain 50–55°C (Critical: Must be < Tg of the polymer to prevent stickiness).
Aspirator: 100%.
Pump Rate: 15–20% (Adjust to maintain outlet temp).
Secondary Drying:
Collect the powder from the cyclone.
Vacuum dry at 40°C for 24 hours to remove residual solvent (limit < 5000 ppm).
Quality Control (Self-Validation):
PLM (Polarized Light Microscopy): View sample under polarized light. Pass Criteria: Dark field (no birefringence). If specks of light appear, crystallinity remains—fail.
DSC (Differential Scanning Calorimetry): Verify a single Glass Transition Temperature (Tg). Absence of a sharp endothermic melting peak confirms amorphization.
Strategy B: Parenteral (IV) Delivery via Cyclodextrin Complexation
For intravenous dosing, pH adjustment is risky due to the potential for precipitation upon dilution in the blood. Sulfobutylether-β-cyclodextrin (SBECD, Captisol®) is the gold standard for phthalazinones [2].
Mechanism:[2] The hydrophobic phthalazinone core enters the lipophilic cavity of the cyclodextrin, while the sulfonic acid groups on the exterior ensure high water solubility.
0.1 N HCl / NaOH (for initial pH adjustment if needed)
Workflow:
Vehicle Preparation:
Prepare a 20% w/v SBECD solution in WFI. (e.g., 20g SBECD in 100mL water).
Stir until fully dissolved.
Drug Addition:
Add Phthalazinone API to the SBECD solution. Target concentration: 1–5 mg/mL (depending on intrinsic solubility).
Note: If the drug is ionizable (e.g., has a basic nitrogen), temporarily adjusting pH to 4.0 may speed up dissolution, but final pH must be physiological.
Complexation Phase:
Stir vigorously (magnetic stirring) at room temperature for 4–6 hours .
Validation: Solution should turn from a suspension to a clear liquid.
Filtration & Sterilization:
Filter through a 0.22 µm PVDF filter.
Critical Check: Measure concentration via HPLC pre- and post-filtration. A loss of >5% indicates incomplete complexation (drug was filtered out).
Lyophilization (Optional but Recommended):
Freeze-dry the solution to generate a "cake" for long-term stability. Reconstitute with sterile water prior to in vivo dosing.
Quantitative Comparison of Vehicles
The following table summarizes expected performance based on preclinical benchmarks for phthalazinone-class drugs (e.g., Olaparib) [1][3].
Parameter
10% DMSO/PEG (Control)
Amorphous Solid Dispersion (ASD)
SBECD Complex (IV/IP)
Physical State
Solution (Precipitation risk)
Solid (Amorphous Powder)
Solution (Stable)
Max Drug Load
Low (< 2 mg/mL)
High (25-30% w/w)
Mod-High (2-10 mg/mL)
In Vivo Risk
Phlebitis / Precipitation
Variable GI transit
Low (Renal clearance of CD)
Bioavailability
< 15% (Oral)
> 50% (Oral)
100% (IV)
Stability
Hours (Use immediately)
> 2 Years (Desiccated)
> 2 Years (Lyophilized)
Advanced Workflow: Process Integration
The following diagram illustrates the integrated workflow from synthesis to in vivo administration, ensuring quality checkpoints at every stage.
Figure 2: Integrated workflow for processing phthalazinone acids from synthesis to administration.
References
ScienceAsia. (2020). Cyclodextrin inclusion complexation and pharmaceutical applications.[3][4][5][6][7] Retrieved from [Link]
Crystal Pharmatech. (2024). Development and Production Application Cases of Amorphous Solid Dispersion Formulations - Hot Melt Extrusion. Retrieved from [Link]
National Institutes of Health (NIH). (2024). 1(2H)-Phthalazinone | C8H6N2O | CID 8394 - PubChem. Retrieved from [Link]
Application Note & Protocols: Crystallization of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
Abstract This document provides a comprehensive technical guide for the crystallization of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid, a key intermediate in pharmaceutical development. The protocols herein are des...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive technical guide for the crystallization of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid, a key intermediate in pharmaceutical development. The protocols herein are designed for researchers, chemists, and drug development professionals aiming to achieve high purity and obtain crystalline material suitable for downstream applications, including structural analysis and formulation. We delve into the scientific principles behind solvent selection and explore multiple robust crystallization methodologies, including Slow Cooling, Anti-Solvent Addition, and Vapor Diffusion. This guide emphasizes not only the procedural steps but also the causal logic behind them, offering troubleshooting insights to overcome common challenges such as oiling out and poor crystal formation.
Introduction: The Critical Role of Crystallization
2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid (hereafter referred to as BPOBA) is a heterocyclic compound featuring a carboxylic acid moiety, making it a prime candidate for purification via crystallization. In the pharmaceutical industry, crystallization is a pivotal manufacturing step that serves multiple functions beyond simple purification.[1][2] It is the primary method for isolating the active pharmaceutical ingredient (API) in a stable, solid form with consistent particle size, and for controlling polymorphism—the existence of different crystal structures of the same compound.[1] Different polymorphs can have drastically different physicochemical properties, including solubility and bioavailability, making control of the crystalline form essential for drug efficacy and safety.
This guide provides a foundational framework for developing a robust crystallization process for BPOBA, moving from theoretical considerations and solvent screening to detailed, actionable protocols.
Pre-Crystallization Essentials: Setting the Stage for Success
Before any crystallization attempt, two factors are paramount: purity and a thorough understanding of the molecule's characteristics.
Starting Purity: Crystallization is a purification technique, not a magic bullet. It works best when the target compound is the major component.[3] Attempting to crystallize a low-purity mixture often leads to failure.
Expert Insight: A minimum starting purity of 80-90% is recommended for developing a reliable crystallization protocol.[4] Impurities can act as crystal growth inhibitors or be incorporated into the crystal lattice, compromising the final purity.[5]
Molecular Characteristics of BPOBA:
Hydrogen Bonding: The presence of both a carboxylic acid group (-COOH) and an amide-like nitrogen in the phthalazinone ring allows BPOBA to act as both a hydrogen bond donor and acceptor. This is a critical factor in solvent selection, as hydrogen bonding with the solvent can either facilitate or hinder crystallization.[4]
Polarity: The molecule possesses both polar (carboxylic acid, phthalazinone) and non-polar (bromo-substituted aromatic ring, butyl chain) regions, suggesting it will have nuanced solubility across a range of solvents.
Rigidity and Planarity: The fused ring system of the phthalazinone core provides a rigid, planar structure conducive to stacking in a crystal lattice, which generally favors crystallization.[6]
The Cornerstone: A Systematic Approach to Solvent Selection
The choice of solvent is the most critical factor in a successful crystallization.[3][7] The ideal solvent should exhibit a steep solubility curve: dissolving the compound completely when hot, but very poorly when cold.[8]
Theoretical Screening
Based on the "like dissolves like" principle and the molecular features of BPOBA, we can predict suitable solvent classes. The compound's ability to form hydrogen bonds makes polar protic solvents like alcohols (ethanol, methanol) strong candidates.[7] Its overall structure also suggests solubility in polar aprotic solvents like ethyl acetate and acetone, which have been used for similar phthalazinone derivatives.[9]
Experimental Solvent Screening Protocol
This protocol allows for the rapid testing of multiple solvents using a minimal amount of compound.
Objective: To identify a single solvent or a miscible solvent/anti-solvent pair for BPOBA crystallization.
Methodology:
Place approximately 10-20 mg of BPOBA into several small test tubes.
To each tube, add a different candidate solvent (see Table 1) dropwise at room temperature, swirling after each drop.
Observation 1 (Room Temp): If the compound dissolves immediately in a few drops, the solvent is too good. Reject it as a single-solvent candidate but consider it as the "good" solvent in an anti-solvent pair.[10]
Observation 2 (Heating): If the compound is poorly soluble at room temperature, heat the test tube gently (e.g., in a warm water bath or on a hot plate) towards the solvent's boiling point.[10] Continue adding the solvent dropwise until the solid just dissolves.
Observation 3 (Cooling): Allow the hot, clear solution to cool slowly to room temperature, then place it in an ice bath.
Analysis: A suitable solvent is one where the compound dissolves when hot and forms a significant crystalline precipitate upon cooling.[11] If an oil forms ("oiling out"), the compound's solubility is too high, or the solution is cooling too rapidly.[4]
Solvent Selection Workflow
The following diagram illustrates the decision-making process for selecting an appropriate solvent system.
Caption: Decision workflow for experimental solvent screening.
Table 1: Candidate Solvents for BPOBA Crystallization
Excellent H-bonding potential. Often a good choice for carboxylic acids.[7]
Methanol
Polar Protic
65
High
Similar to ethanol but more volatile. Lower b.p. may be advantageous.
Isopropanol
Polar Protic
82
Medium
Less polar than ethanol; may offer a better solubility differential.
Ethyl Acetate
Polar Aprotic
77
Medium
A good general-purpose solvent for organic molecules.[4]
Acetone
Polar Aprotic
56
Medium
High volatility; care must be taken to avoid overly rapid evaporation.[4]
Toluene
Non-Polar
111
Low
May work if BPOBA has significant non-polar character. High b.p. can be a drawback.[7]
Water
Polar Protic
100
Very High
May be a suitable anti-solvent when paired with a water-miscible organic solvent like ethanol or acetone.
Hexanes/Heptane
Non-Polar
69 / 98
Very Low
Unlikely to be a primary solvent but are excellent candidates for anti-solvents.
Core Crystallization Protocols
The following protocols are designed to be robust starting points. Optimization of parameters such as cooling rate, solvent ratios, and concentration will likely be necessary.
Protocol 1: Slow Cooling Crystallization
Principle: This classic method relies on creating a saturated solution at an elevated temperature, then allowing the solution to cool slowly.[5] As the temperature drops, the solubility of the compound decreases, leading to a state of supersaturation from which crystals nucleate and grow.[8] Slow cooling is crucial to favor crystal growth over rapid nucleation, yielding larger, purer crystals.[4]
Methodology:
Place the crude BPOBA in an appropriately sized Erlenmeyer flask.
Add the chosen solvent (e.g., Ethanol) in small portions while heating the mixture with stirring (e.g., on a hot plate) to near the solvent's boiling point.
Continue adding hot solvent until the BPOBA has just completely dissolved. Avoid adding an excess of solvent.
(Optional Hot Filtration): If insoluble impurities are observed, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization.[5]
Cover the flask (e.g., with a watch glass or loosely inserted stopper) and allow it to cool slowly and undisturbed to room temperature.
Expert Insight: Do not rush the cooling process. Placing a hot flask directly into an ice bath will cause rapid precipitation, trapping impurities and resulting in very small crystals or an amorphous powder.
Once the flask has reached room temperature and crystal formation is evident, place it in an ice-water bath for at least 30 minutes to maximize the yield.
Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).
Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities from the crystal surfaces.
Dry the crystals under vacuum to a constant weight.
Protocol 2: Anti-Solvent Addition
Principle: This method is ideal when the compound is highly soluble in a "good" solvent, even at low temperatures. Supersaturation is induced by the slow addition of a miscible "poor" solvent (the anti-solvent) in which the compound is insoluble.[12][13][14]
Methodology:
Dissolve the BPOBA in the minimum amount of a "good" solvent (e.g., Acetone) at room temperature.
Slowly add a miscible anti-solvent (e.g., Water or Heptane) dropwise with constant, gentle stirring.
Continue adding the anti-solvent until the solution becomes faintly and persistently turbid (cloudy). This indicates the point of saturation has been reached.
Expert Insight: The rate of anti-solvent addition directly controls the level of supersaturation.[15] A slow addition rate is critical for growing well-defined crystals.
If desired, gently warm the solution until the turbidity just disappears, then allow it to cool slowly, which can improve crystal quality.
Allow the sealed container to stand undisturbed to allow for crystal growth.
Once crystal formation is complete, cool the mixture in an ice bath to maximize yield.
Isolate, wash (with a mixture rich in the anti-solvent), and dry the crystals as described in Protocol 1.
Protocol 3: Vapor Diffusion
Principle: This is a gentle and highly controlled method, excellent for growing high-quality single crystals suitable for X-ray diffraction.[4][16] The compound is dissolved in a less volatile solvent, which is then placed in a sealed chamber containing a more volatile anti-solvent. The anti-solvent vapor slowly diffuses into the compound's solution, gradually reducing its solubility and promoting slow, ordered crystal growth.[5][17]
Methodology (Sitting Drop Setup):
Prepare a saturated or near-saturated solution of BPOBA in a small volume of a "good," less volatile solvent (e.g., Ethyl Acetate).
In a larger vial or well, place a reservoir of a "poor," more volatile anti-solvent (e.g., Pentane or Hexane).[16]
Place a small, open vial containing the BPOBA solution inside the larger vial, ensuring the liquid levels are separate. This is the "sitting drop" configuration.
Seal the larger vial tightly and leave it in a vibration-free location.
Expert Insight: Do not disturb the setup.[4] The diffusion process is very slow and can take several days to weeks. Patience is key to this technique.
Monitor periodically for crystal growth. Once suitable crystals have formed, they can be carefully removed for analysis.
Caption: Diagram of the vapor diffusion process.
Troubleshooting Common Crystallization Issues
Problem
Potential Cause(s)
Suggested Solution(s)
No Crystals Form
Solution is not sufficiently supersaturated; cooling too slow; compound is too soluble.
1. Scratch the inside of the flask with a glass rod at the solution's surface to create nucleation sites.[5]2. Add a "seed" crystal from a previous successful batch.[4][5]3. Evaporate some of the solvent to increase concentration.4. If using anti-solvent, add a few more drops.
"Oiling Out"
Solution is too concentrated; cooling is too rapid; boiling point of solvent is too high.[7]
1. Re-heat the solution to dissolve the oil, add more solvent, and cool more slowly.2. Try a solvent with a lower boiling point.3. Add the anti-solvent at a higher temperature before cooling.
Small or Needle-Like Crystals
Nucleation was too rapid; solution was cooled too quickly.
1. Slow down the cooling process (e.g., insulate the flask).2. Use a more dilute solution.3. Ensure the solution is free of fine particulate matter which can act as nucleation sites.
Colored Crystals
Colored impurities are co-crystallizing with the product.
1. Add a small amount of activated charcoal to the hot solution before the hot filtration step to adsorb colored impurities. Do not add charcoal to a boiling solution due to the risk of bumping.
Crystal Characterization
Once crystals are obtained, it is essential to characterize them to confirm their identity, purity, and crystalline form.
X-ray Diffraction (XRD): This is the definitive technique for confirming the crystalline nature of a material.[18] Powder XRD (PXRD) provides a unique fingerprint for a specific crystal form, while Single-Crystal XRD can be used to determine the precise three-dimensional atomic structure.[19][20][21]
Melting Point Analysis: Pure crystalline compounds typically have a sharp, well-defined melting point. A broad melting range often indicates the presence of impurities.
Microscopy: Visual inspection under a microscope can provide valuable information about crystal habit (shape) and size distribution.
Conclusion
The crystallization of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid is a multifaceted process that relies on a systematic and logical approach. Success is predicated on careful solvent selection, controlled generation of supersaturation, and patience. The protocols for slow cooling, anti-solvent addition, and vapor diffusion provided in this guide offer robust and versatile methods for obtaining high-purity crystalline material. By understanding the principles behind each technique and employing systematic troubleshooting, researchers can effectively navigate the challenges of crystallization to produce material of the desired quality for advanced pharmaceutical research and development.
References
University of York. (n.d.). Guide for crystallization. Retrieved from [Link]
Nichols, L. (2022, April 7). 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts. Retrieved from [Link]
Technobis Crystallization Systems. (2024, July 31). How to use the Vapor Diffusion set up of the CrystalBreeder [Video]. YouTube. Retrieved from [Link]
Deredge, D., & Deller, M. C. (2017). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section F, Structural Biology Communications, 73(Pt 4), 179–188. Retrieved from [Link]
Silva, M. A., & Giulietti, M. (2011). Crystallization by Antisolvent Addition and Cooling. In Crystallization - Science and Technology. IntechOpen. Retrieved from [Link]
RM@Schools. (n.d.). Antisolvent Crystallization. Retrieved from [Link]
Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization. Retrieved from [Link]
Nichols, L. (2022, April 7). 3.3: Choice of Solvent. Chemistry LibreTexts. Retrieved from [Link]
Scribd. (n.d.). Solvent Selection for Crystallization. Retrieved from [Link]
Linac Coherent Light Source. (n.d.). Crystal Growth. Retrieved from [Link]
ResearchGate. (n.d.). Vapor diffusion crystallization techniques. Retrieved from [Link]
Journal of Chemical Engineering Research Updates. (2024). Antisolvent Crystallization (ASC) in Aqueous System. Retrieved from [Link]
ResearchGate. (2025). Anti-Solvent Crystallization. Retrieved from [Link]
International Union of Crystallography. (2024). How to grow crystals for X-ray crystallography. Retrieved from [Link]
ANDRITZ GROUP. (n.d.). Crystallization process guide. Retrieved from [Link]
International Journal of Exploring Emerging Trends in Engineering (IJEETE). (2023). CRYSTAL CHARACTERIZATION TECHNIQUES. Retrieved from [Link]
International Journal of Pure and Applied Mathematics. (n.d.). CRYSTAL CHARACTERIZATION TECHNIQUES. Retrieved from [Link]
MDPI. (2020). Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. Retrieved from [Link]
University of Colorado Boulder, Department of Chemistry. (n.d.). Crystallization. Retrieved from [Link]
Hampton Research. (n.d.). Sample Preparation for Crystallization. Retrieved from [Link]
Cool Separations. (n.d.). Cooling Crystallization Technology. Retrieved from [Link]
Google Patents. (n.d.). US11390608B2 - Crystalline forms of phthalazinone compound.
University of Calgary, Department of Chemistry. (n.d.). ORGANIC LABORATORY TECHNIQUES 2: RECRYSTALLISATION. Retrieved from [Link]
Rose, J. P., & Wang, B. C. (2009). X-Ray Crystallography of Chemical Compounds. Journal of chemical education, 86(10), 1161. Retrieved from [Link]
Google Patents. (n.d.). US5034105A - Carboxylic acid purification and crystallization process.
University of California, Irvine, Department of Chemistry. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]
Google Patents. (n.d.). US20210323946A1 - Process for preparing a phthalazinone derivative and intermediates thereof.
University of Massachusetts Lowell, Department of Chemistry. (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]
Al-Obaydi, A. M. H. (2015). Synthesis, Modeling and Anticonvulsant Activity of Some Phthalazinone Derivatives. Iraqi Journal of Pharmaceutical Sciences, 24(1), 16-27. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis, Modeling and Anticonvulsant Activity of Some Phthalazinone Derivatives. Retrieved from [Link]
Mansoura University, Faculty of Science. (n.d.). Phthalazinone. Retrieved from [Link]
Triclinic Labs. (2007). CRYSTAL GROWTH & DESIGN. Retrieved from [Link]
Lu, J., & Rohani, S. (2012). Crystallization and transformation of pharmaceutical solid forms. African Journal of Pharmacy and Pharmacology, 6(9), 582-592. Retrieved from [Link]
Goud, N. R., et al. (2020). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. Advanced Pharmaceutical Bulletin, 10(2), 187–201. Retrieved from [Link]
Baklanov, A. M., et al. (2021). Synthesis and crystal structures of 7,8-bromo (dibromo)-3-tert-butylpyrazolo[5,1-c][4][7][22]triazines. Structural Chemistry, 32(5), 1895–1904. Retrieved from [Link]
Semantic Scholar. (2012). Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents. Retrieved from [Link]
Microwave-assisted synthesis of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
Application Note: Microwave-Assisted Synthesis of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic Acid Executive Summary The phthalazin-1(2H)-one scaffold is a highly privileged pharmacophore in modern drug discovery, formi...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Microwave-Assisted Synthesis of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic Acid
Executive Summary
The phthalazin-1(2H)-one scaffold is a highly privileged pharmacophore in modern drug discovery, forming the structural core of several FDA-approved therapeutics and clinical candidates. This application note details an optimized, self-validating microwave-assisted protocol for the synthesis of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid. By transitioning from conventional thermal heating to microwave (MW) irradiation, this protocol reduces reaction times from 24 hours to under 30 minutes across two steps, entirely suppresses kinetic O-alkylation byproducts, and significantly enhances overall yield.
Scientific Rationale & Mechanistic Causality
The Target Scaffold:
2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid is strategically designed as an advanced intermediate. The 7-bromo substituent acts as a versatile handle for downstream palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions) [1]. Simultaneously, the N-linked butanoic acid moiety provides a lipophilic spacer that can be readily converted into active amides, a structural motif frequently required for target protein binding.
Overcoming Tautomeric Hurdles via Microwave Irradiation:
A fundamental challenge in the functionalization of phthalazinones is the tautomeric equilibrium between the lactam (phthalazin-1(2H)-one) and lactim (phthalazin-1-ol) forms [3]. When subjected to alkylating agents like ethyl 2-bromobutanoate, the molecule can undergo either N-alkylation or O-alkylation.
Conventional Heating: Traditional reflux conditions often result in a sluggish reaction where kinetic O-alkylation competes with the thermodynamically favored N-alkylation, requiring excess reagents and tedious chromatographic separation.
Microwave Causality: Microwave irradiation directly couples with the dipole moments of the polar aprotic solvent (DMF) and the reagents. This localized superheating rapidly overcomes the activation energy barrier for the SN2 N-alkylation pathway. The rapid energy transfer drives the reaction to thermodynamic completion in minutes, ensuring exclusively N-alkylation [2].
Experimental Workflow
Caption: Workflow for the microwave-assisted synthesis of the target phthalazinone derivative.
Charge a 30 mL microwave-safe reaction vial with 7-bromophthalazin-1(2H)-one, K₂CO₃, and anhydrous DMF. Causality: K₂CO₃ is chosen as it is a mild base, perfectly suited to deprotonate the phthalazinone N-H (pKa ~10.5) without degrading the alkylating agent.
Add ethyl 2-bromobutanoate dropwise at room temperature.
Seal the vial with a crimp cap and insert it into the microwave synthesizer.
Irradiate at 100°C for 15 minutes with dynamic power modulation to maintain temperature.
Cool the vial to room temperature via compressed air.
Pour the mixture into 100 mL of ice-cold distilled water to precipitate the product. Extract with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.
Validation & QC (Self-Validating Check):
TLC: Run on silica gel (Hexane:EtOAc 7:3). The starting material (Rf ~0.2) should be completely consumed, replaced by a single new spot (Rf ~0.6).
LC-MS: Confirm the presence of the intermediate ester. Look for the characteristic 1:1 bromine isotope pattern at [M+H]⁺ = 339.0 / 341.0 m/z.
Dissolve the intermediate ester in the THF/MeOH/H₂O mixture in a 30 mL microwave vial.
Add LiOH·H₂O. Causality: LiOH is explicitly selected over NaOH or KOH because its milder nature prevents unwanted nucleophilic ring-opening of the sensitive phthalazinone lactam core.
Seal and irradiate in the microwave at 80°C for 10 minutes.
Cool to room temperature. Concentrate under reduced pressure to remove THF and MeOH.
Dilute the remaining aqueous layer with 10 mL of water and cool to 0°C.
Acidify dropwise with 1M HCl until pH ~2 is reached. A dense white/pale-yellow precipitate will form.
Filter the precipitate, wash with cold water, and dry overnight in a vacuum oven at 45°C.
Validation & QC (Self-Validating Check):
LC-MS: Confirm the mass of the final carboxylic acid at [M+H]⁺ = 311.0 / 313.0 m/z.
¹H NMR (DMSO-d6): Verify the complete disappearance of the ethyl ester signals (quartet at ~4.1 ppm, triplet at ~1.1 ppm) and the appearance of a broad singlet at ~12.5 ppm corresponding to the carboxylic acid -OH.
Quantitative Data & Optimization
The transition from conventional thermal heating to microwave irradiation was rigorously optimized. The data below demonstrates the superiority of the MW protocol in driving N-alkylation selectively and rapidly.
Good yield, but MeCN pressure in MW is higher than DMF.
4
NaH
THF
80
20 min
Microwave
65%
Strong base promoted competing O-alkylation.
Biological Relevance & Application
Phthalazinone derivatives synthesized via this exact functionalization logic are critical in oncology. They act as potent Poly (ADP-ribose) polymerase (PARP) inhibitors. The lactam core mimics the nicotinamide moiety of NAD⁺, competitively binding to the PARP1 catalytic domain. This traps the PARP enzyme on single-strand DNA breaks, leading to double-strand breaks and synthetic lethality in BRCA-mutated cancer cells [1].
Caption: Mechanism of action for phthalazinone-derived PARP inhibitors in oncology.
References
Microwave-assisted synthesis of phthalazinone derivatives with biological activity and in silico antiproliferative studies
ChemistrySelect (2022)
URL:[Link] [1]
Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions
International Journal of Molecular Sciences (2024)
URL:[Link] [2]
The facile construction of the phthalazin-1(2H)-one scaffold via copper-mediated C–H(sp2)/C–H(sp) coupling under mild conditions
Beilstein Journal of Organic Chemistry (2015)
URL:[Link][3]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Synthesis & Yield Optimization of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help drug development professionals and synthetic chemists troubleshoot and optimize the synthesis of 2-(7-Bromo-1...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help drug development professionals and synthetic chemists troubleshoot and optimize the synthesis of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid .
This guide moves beyond basic recipes; it explores the thermodynamic and kinetic causalities behind reaction failures and provides a self-validating protocol to ensure high-yield, reproducible results.
Part 1: Diagnostic Triage & Mechanistic Troubleshooting (FAQs)
Q1: Why am I seeing a high percentage of O-alkylated byproduct instead of the desired N-alkylated intermediate?
Causality: The starting material, 7-bromophthalazin-1(2H)-one, is an ambident nucleophile. The deprotonated lactam intermediate can react at either the nitrogen (N2) or the oxygen atom. The regioselectivity of this competitive reaction is dictated by Pearson's Hard-Soft Acid-Base (HSAB) principle [1]. O-alkylation is a kinetically controlled process favored by "hard" interactions (e.g., using silver salts or low temperatures). Conversely, N-alkylation is thermodynamically controlled and is driven by the favorable orbital overlap between the high-energy Highest Occupied Molecular Orbital (HOMO) of the nitrogen atom and the Lowest Unoccupied Molecular Orbital (LUMO) of the alkyl halide [2].
Solution: To drive chemoselective N-alkylation, you must enforce thermodynamic control. Switch your base to a "softer" alkali metal carbonate like Cesium Carbonate (
) or Potassium Carbonate (), use a polar aprotic solvent like DMF, and elevate the reaction temperature to 80 °C [1].
Caption: Mechanistic divergence of phthalazinone alkylation based on kinetic vs. thermodynamic control.
Q2: The N-alkylation reaction with ethyl 2-bromobutanoate is stalling at ~50% conversion. How can I drive it to completion?
Causality: Ethyl 2-bromobutanoate is an
-branched, secondary-like alkylating agent. The ethyl group creates significant steric hindrance, raising the activation energy for the trajectory. Prolonged heating often leads to base-catalyzed elimination of the alkyl halide (forming ethyl crotonate) rather than the desired substitution, consuming your reagent.
Solution: Implement in situ Finkelstein conditions. Add a catalytic amount of Potassium Iodide (0.2 eq KI). The iodide ion, being a superior nucleophile and leaving group, temporarily converts the sterically hindered bromide into ethyl 2-iodobutanoate, which undergoes attack by the phthalazinone much more rapidly.
Q3: During the final hydrolysis step, my yield drops significantly, and the product is difficult to isolate. What is the optimal protocol?
Causality: The final product is amphiphilic—it possesses a highly hydrophobic 7-bromophthalazinone core and a hydrophilic carboxylic acid tail. Harsh basic conditions (e.g., refluxing NaOH) can cause degradation, while standard liquid-liquid extractions often result in intractable emulsions.
Solution: Utilize a mild saponification with
at room temperature. For isolation, leverage the molecule's pH-dependent solubility. Instead of extracting the final product into an organic phase, wash the basic aqueous layer with MTBE to remove organic impurities, then carefully acidify the aqueous layer to pH 3 to precipitate the pure free acid directly.
Part 2: Quantitative Data & Condition Optimization
The following table summarizes the causal relationship between reaction conditions and the resulting N/O regioselectivity during the alkylation of 7-bromophthalazin-1(2H)-one with ethyl 2-bromobutanoate.
Base
Solvent
Temp (°C)
Additive
N-Alkylation Yield (%)
O-Alkylation Yield (%)
THF
0 to rt
None
45%
35%
Toluene
80
None
15%
80%
DMF
80
None
72%
12%
DMF
80
KI (0.2 eq)
89%
< 5%
Table 1: Optimization of reaction conditions to favor thermodynamic N-alkylation over kinetic O-alkylation.
Part 3: Self-Validating Experimental Protocol
A protocol is only as good as its built-in verification mechanisms. The following two-step workflow includes specific In-Process Controls (IPCs) to validate the success of each transformation before proceeding.
Caption: Two-step synthetic workflow from 7-bromophthalazin-1(2H)-one to the final butanoic acid derivative.
Step 1: Synthesis of Ethyl 2-(7-bromo-1-oxophthalazin-2(1H)-yl)butanoate
Charge: To an oven-dried round-bottom flask, add 7-bromophthalazin-1(2H)-one (1.0 eq),
(2.0 eq), and KI (0.2 eq).
Solvent: Suspend the mixture in anhydrous DMF (10 mL/g of starting material). Stir at room temperature for 15 minutes to allow for pre-deprotonation.
Heating: Heat the reaction mixture to 80 °C under an inert nitrogen atmosphere for 12 hours.
IPC (Self-Validation): Sample the reaction and analyze via LC-MS. Validation criteria: >95% consumption of the starting material mass (m/z 225/227) and appearance of the intermediate ester mass (m/z 339/341).
Workup: Cool to room temperature. Quench with ice water (30 mL/g). Extract with Ethyl Acetate (
mL). Wash the combined organic layers with 5% aqueous LiCl ( mL) to remove residual DMF, followed by brine. Dry over , filter, and concentrate under reduced pressure to yield the intermediate ester.
Step 2: Hydrolysis to 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
Charge: Dissolve the crude ester intermediate (1.0 eq) in a 3:1 mixture of THF and Water (12 mL/g).
Hydrolysis: Add
(3.0 eq) in one portion. Stir vigorously at room temperature for 4 hours.
IPC (Self-Validation): Analyze via LC-MS. Validation criteria: Complete disappearance of the ester mass and dominant presence of the acid mass (m/z 311/313).
Purification Workup:
Evaporate the THF under reduced pressure (do not heat above 35 °C).
Dilute the remaining aqueous layer with water and wash with MTBE (
mL). Discard the MTBE layer; this removes unreacted alkylating agent and neutral organic impurities.
Cool the aqueous layer in an ice bath. Slowly add 1M HCl dropwise until the pH reaches 3.0–3.5. A dense white/off-white precipitate will form.
Isolation: Filter the precipitate through a sintered glass funnel, wash with cold water, and dry under high vacuum at 45 °C for 24 hours to yield the pure title compound.
References
Abass, M., et al. (2023). Synthesis of phthalazine-based derivatives as selective anti-breast cancer agents through EGFR-mediated apoptosis: in vitro and in silico studies. National Center for Biotechnology Information (PMC). Retrieved from[Link]
Optimization
Technical Support Center: Overcoming Solubility Limitations of 7-Bromo-Phthalazinone Derivatives
Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with discovery teams struggling with the physicochemical limitations of halogenated heterocycles.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center.
As a Senior Application Scientist, I frequently consult with discovery teams struggling with the physicochemical limitations of halogenated heterocycles. The 7-bromo-phthalazinone scaffold is a highly privileged pharmacophore, particularly in the development of poly(ADP-ribose) polymerase (PARP) inhibitors. However, its inherent lipophilicity and planar geometry often lead to severe solubility bottlenecks.
This guide abandons generic advice in favor of field-proven, self-validating protocols. We will bridge the gap between structural chemistry and practical assay execution, explaining the causality behind every experimental choice to keep your discovery pipeline moving.
Q1: Why do my 7-bromo-phthalazinone derivatives consistently precipitate in aqueous assay buffers?The Causality: The insolubility is driven by thermodynamics. The phthalazinone core is a planar, nitrogen-rich aromatic system that forms strong intermolecular hydrogen bonds and
stacking interactions, mimicking the nicotinamide pharmacophore[1]. When you add a 7-bromo substituent, you significantly increase the molecule's lipophilicity (LogP) and molecular weight. This combination creates a massive crystal lattice energy. In an aqueous environment, the energy required to break these crystal-packing forces is far greater than the hydration energy gained, resulting in rapid precipitation.
Q2: How can I synthetically modify the scaffold to improve solubility without losing target affinity?The Causality & Strategy: If you are targeting PARP enzymes, the lactam NH and carbonyl are critical for hydrogen bonding to the catalytic pocket (e.g., Gly863 and Ser904 in PARP1)[2]. Do not modify the lactam core. Instead, exploit the solvent-exposed regions.
Incorporating flexible, ionizable groups like piperazine or piperidine moieties at the 4-position, or via cross-coupling at the 7-bromo position, disrupts crystal planarity. The six-membered amine rings introduce basic centers that protonate at physiological pH, drastically improving aqueous solubility while maintaining binding adaptability[2][3].
Fig 1: Parallel strategies for overcoming 7-bromo-phthalazinone solubility issues.
Section 2: In Vitro Assay Protocols & Self-Validation
Q3: What is the optimal protocol for preparing these compounds for biochemical assays to ensure accurate IC50 determination?The Causality: Traditional serial dilutions in aqueous buffers cause localized super-saturation, leading to colloidal aggregation. These aggregates artificially inflate apparent potency by non-specifically sequestering enzymes. To prevent this, compounds must be maintained in 100% DMSO until the absolute final step, utilizing acoustic dispensing to bypass intermediate aqueous states.
Stock Preparation: Dissolve the verified compound in 100% anhydrous DMSO to a concentration of 10 mM. Causality: Water absorption in DMSO degrades solubility; store stocks in desiccators.
Serial Dilution: Perform all dose-response serial dilutions in 100% DMSO using a polypropylene source plate.
Acoustic Transfer: Use an acoustic liquid handler (e.g., Labcyte Echo) to transfer nanoliter volumes of the DMSO stock directly into the dry wells of the destination assay plate.
Buffer Addition: Rapidly dispense the aqueous assay buffer over the DMSO droplets. Critical Addition: Supplement the buffer with 0.01% Triton X-100 or CHAPS. Causality: Surfactants form micelles that encapsulate the lipophilic 7-bromo moiety, preventing nucleation.
Self-Validation (Quality Control): Before adding your enzyme or substrate, read the plate using a nephelometer (light scattering at 620 nm).
Validation Logic: A baseline reading confirms true solvation. Any spike in light scattering indicates colloidal aggregation, invalidating that specific well for IC50 calculations.
Fig 2: Self-validating acoustic dispensing workflow to prevent aqueous precipitation.
Section 3: In Vivo Formulation Strategies
Q4: We are moving to in vivo PK/PD studies, but the free base is practically insoluble in standard vehicles. What formulation strategies are recommended?The Causality: For oral dosing, crystalline 7-bromo-phthalazinones suffer from dissolution-rate-limited absorption. Because the target enzymes (like PARP) are intracellular, the drug must achieve high systemic exposure[4].
Amorphous Solid Dispersions (ASDs): Co-precipitating the drug with a polymer (e.g., HPMCAS) traps the compound in a high-energy amorphous state. This bypasses the crystal lattice energy barrier entirely, driving rapid dissolution in the GI tract[5].
Cubosomes (Lipid-Based Carriers): Utilizing lipid carriers with inverse bicontinuous cubic phases provides massive internal surface areas with both hydrophilic and hydrophobic domains. This effectively encapsulates the lipophilic halogenated heterocycle, protecting it from precipitation while enhancing bioavailability[6].
Section 4: Quantitative Data Summary
The table below summarizes the expected impact of various solubilization strategies on 7-bromo-phthalazinone derivatives, allowing for rapid comparison during project planning.
Solubilization Strategy
Mechanistic Action
Expected Aqueous Solubility
Impact on Target Affinity
Optimal Use Case
Unmodified Core
High crystal lattice energy, stacking
< 1 µM
Baseline
Initial hit identification
Piperazine Substitution
Disrupts planarity, introduces ionizable amine
50 - 500 µM
Maintained (if solvent exposed)
Lead optimization
0.01% Triton X-100
Micellar encapsulation of lipophilic regions
10 - 50 µM
May slightly reduce apparent potency
In vitro biochemical assays
Amorphous Solid Dispersion
Traps compound in high-energy amorphous state
> 1000 µM (Apparent)
N/A (In vivo delivery)
Oral PK/PD studies
Cubosomes (Lipid Carrier)
Bicontinuous cubic phase encapsulation
> 500 µM (Apparent)
N/A (In vivo delivery)
IV or Oral dosing
Section 5: References
Title: Discovery of AZ0108, an Orally Bioavailable Phthalazinone PARP Inhibitor That Blocks Centrosome Clustering
Source: PubMed / NIH
URL:
Title: Design, synthesis and biological evaluation of novel phthalazinone acridine derivatives as dual PARP and Topo inhibitors for potential anticancer agents
Source: RHHZ
URL:
Title: Evolution of Poly(ADP-ribose) Polymerase-1 (PARP-1) Inhibitors. From Concept to Clinic
Source: ACS Publications
URL:
Title: Computational Chemistry Advances in the Development of PARP1 Inhibitors for Breast Cancer Therapy
Source: MDPI
URL:
Title: Molecular Dynamics Simulations in Drug Discovery and Pharmaceutical Development
Source: PSE Community
URL:
Title: Cubic liquid crystalline nanoparticles (cubosomes) to improve solubility and bioavailability of poorly water soluble drugs
Source: IJPAR
URL:
Technical Support Center: Purification of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
The following technical guide serves as a specialized support resource for the purification of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid . This compound is a critical scaffold in the synthesis of poly(ADP-ribose)...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide serves as a specialized support resource for the purification of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid . This compound is a critical scaffold in the synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors and other heterocyclic bioactive agents.[1]
This guide is structured to address specific "pain points" reported by process chemists, focusing on the removal of regioisomeric byproducts and unreacted starting materials.
[1]
Part 1: Impurity Profile & Critical Quality Attributes (CQA)
Before initiating purification, it is vital to understand what you are removing.[1] The synthesis typically involves the N-alkylation of 7-bromo-1(2H)-phthalazinone with 2-bromobutanoic acid (or its ester) under basic conditions.[1]
Common Impurity Matrix
Impurity Type
Source / Mechanism
Detection (TLC/HPLC)
Removal Strategy
Starting Material A
Unreacted 7-bromo-1(2H)-phthalazinone
Lower R_f (Polar, H-bond donor)
Insoluble in mild base; filtration or solvent wash.[1]
Regioisomer (O-Alkylated)
Kinetic control byproduct (Lactim ether)
Higher R_f (Non-polar, no H-bond donor)
Remains in organic phase during basic extraction.[1]
Q1: "I am seeing a persistent impurity just above my product spot on TLC. Recrystallization isn't removing it."
Diagnosis: This is likely the O-alkylated regioisomer (isophthalazinone ether).[1] Phthalazinones exhibit lactam-lactim tautomerism.[1][2] While N-alkylation is thermodynamically favored, O-alkylation occurs under kinetic conditions or with hard electrophiles.[1]
Solution:
Switch Purification Mode: Recrystallization is often ineffective for separating isomers with similar solubilities.
Execute Protocol A (pH-Swing Extraction): The O-alkylated species lacks the acidic proton of the carboxylic acid (assuming the impurity is the ester or a neutral byproduct) or has significantly different pKa properties.[1]
Prevention: Ensure your reaction temperature is sufficient (>80°C) to favor the thermodynamic N-product and use a soft counter-ion base (e.g., K₂CO₃ vs. NaH).[1]
Q2: "My product yield is high, but the melting point is broad and lower than reported."
Diagnosis: Solvent occlusion or contamination with unreacted 7-bromo-1(2H)-phthalazinone .[1] The starting lactam has a high melting point and can co-precipitate.
Solution:
Trituration: Suspend the solid in hot ethyl acetate or diethyl ether. The target acid is moderately soluble, while the starting lactam is often sparingly soluble in these non-polar solvents.
Check Drying: This carboxylic acid can trap DMF or DMSO in the crystal lattice. Dry under high vacuum at 50°C for 12 hours.
Q3: "During acid-base workup, my product is not precipitating upon acidification."
Diagnosis: Phase transfer failure or "Oiling Out."
Solution:
pH Control: Ensure pH reaches < 2.0. The pKa of the butyric acid side chain is approx 4.5. You need to be at least 2 units below this.
Seeding: If the product oils out, add a seed crystal and scratch the glass surface.
Salting Out: Add NaCl to the aqueous phase to decrease the solubility of the organic acid.
Part 3: Detailed Experimental Protocols
Protocol A: The "Self-Validating" Acid-Base Extraction
Recommended as the primary purification step.[1] This method uses the chemical properties of the molecule to separate it from non-acidic impurities.
Dissolution: Dissolve the crude reaction mixture in 1M NaOH (5-10 volumes).
Checkpoint: The solution should be clear. If a solid remains, filter it off.[1][4][5] This solid is likely unreacted 7-bromo-1(2H)-phthalazinone (which is not acidic enough to deprotonate significantly at pH 13-14 to become water-soluble in the presence of organics).[1]
Wash: Extract the aqueous basic layer with EtOAc (2 x 5 volumes).
Mechanism:[5][6][7] Neutral impurities (O-alkylated byproducts, esters) migrate to the EtOAc layer.[1] The target molecule (as a carboxylate salt) stays in the water.[1]
Precipitation: Cool the aqueous phase to 0-5°C. Slowly add 1M HCl dropwise with vigorous stirring until pH reaches ~1-2.
Observation: The product should precipitate as a white/off-white solid.[1]
Isolation: Filter the solid, wash with cold water, and dry.
Protocol B: Recrystallization (Polishing)
Use this only after Protocol A if HPLC purity is <98%.[1]
Solvent System: Ethanol / Water (9:[1]1) or Acetic Acid / Water.[8]
Dissolve the dried solid in minimal boiling Ethanol .
If the solution is colored, treat with activated charcoal for 10 mins and filter hot.
Add hot Water dropwise until persistent turbidity is observed.
Allow to cool slowly to room temperature, then to 4°C.
Filter and wash with cold Ethanol/Water (1:1).
Part 4: Visualizations
Diagram 1: Purification Logic Flow
This decision tree helps users select the correct workflow based on their crude purity.
Caption: Decision matrix for selecting the appropriate purification strategy based on impurity profile.
Diagram 2: Alkylation Pathways & Regioselectivity
Understanding the competition between N- and O-alkylation is key to preventing impurities upstream.[1]
Caption: Mechanistic pathway showing the divergence between the desired N-alkylation and the unwanted O-alkylation.
References
Regioselective Alkylation of Phthalazinones :
Title: "N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery."
Source: National Institutes of Health (PubMed)
URL: [Link][1]
Synthesis of Phthalazinone Derivatives :
Title: "Novel Phthalazin-1(2H)-One Derivatives Displaying a Dithiocarbamate Moiety as Potential Anticancer Agents."
Source: PMC (PubMed Central)
URL: [Link][1]
General Purification Strategies for Amphoteric Heterocycles :
Title: "Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity."
Source: Beilstein Journal of Organic Chemistry
URL: [Link][1]
Technical Support Center: Stability & Handling of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
[1] Executive Summary 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid is a functionalized phthalazinone derivative, structurally related to PARP inhibitors (e.g., Olaparib precursors) and Aldose Reductase Inhibitors (A...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid is a functionalized phthalazinone derivative, structurally related to PARP inhibitors (e.g., Olaparib precursors) and Aldose Reductase Inhibitors (ARIs).[1] Its stability profile is governed by three competing functional motifs: the lipophilic phthalazinone core , the photolabile aryl bromide , and the pH-sensitive carboxylic acid tail .
Most "stability" failures reported by users are actually solubility artifacts (precipitation) or photochemical degradation , rather than hydrolytic instability. This guide addresses these specific failure modes.
Module 1: Solubility vs. Stability (The #1 User Issue)
Q: My compound precipitates in PBS pH 7.4 after 2 hours. Is it degrading?
A: It is likely precipitating , not degrading.[1] While the carboxylic acid moiety (pKa ~4.5) ensures solubility at neutral pH, the lipophilic phthalazinone core drives aggregation. Furthermore, if your PBS contains Calcium or Magnesium (
), the carboxylic acid can form insoluble divalent salts.
Troubleshooting Protocol: The "Solubility-First" Preparation
Step
Action
Scientific Rationale
1
Dissolve in 100% DMSO
Prepare a high-concentration stock (e.g., 10–50 mM). The phthalazinone core is highly soluble in aprotic polar solvents.
2
Check Buffer Composition
CRITICAL: Use -free PBS or Tris-HCl.[1] Divalent cations bridge carboxylate groups, causing "salting out."
3
Dilution Sequence
Add the DMSO stock slowly to the vortexing buffer, not vice-versa. This prevents local regions of high concentration that trigger nucleation.
4
pH Verification
Ensure final pH > 6.[1]0. Below pH 5.0, the carboxylate protonates (), drastically reducing solubility and causing precipitation.
Module 2: Chemical Stability (Hydrolysis & Photolysis)
Q: Is the compound light-sensitive?
A:Yes, highly. The aryl bromide (C-Br) bond is susceptible to photodehalogenation (radical mechanism) under UV and intense visible light. This results in the formation of the debrominated analog (des-bromo impurity), often misidentified as a hydrolysis product.
Q: Can I autoclave the aqueous stock?
A:No. While the phthalazinone ring is thermally robust compared to linear amides, the combination of high heat (
) and pressure can accelerate:
Decarboxylation: Loss of
from the butanoic acid tail (rare but possible at high T).
Hydrolytic Ring Opening: Attack of hydroxide on the carbonyl carbon (C1), cleaving the N-N bond to form a hydrazide-benzoic acid derivative.
Stability Decision Tree
Figure 1: Stability logic flow.[1] The primary risks are photolysis (light) and precipitation (low pH), rather than spontaneous hydrolysis at physiological pH.
Module 3: Analytical Troubleshooting (HPLC/LC-MS)
Q: I see "ghost peaks" or peak tailing in my HPLC chromatogram. What is happening?
A: This is likely due to the carboxylic acid moiety interacting with the stationary phase or metal ions in your LC system.
HPLC Optimization Guide:
Parameter
Recommendation
Technical Reason
Mobile Phase pH
Acidic (0.1% Formic Acid or TFA)
You must suppress the ionization of the carboxylic acid (pH < pKa) to ensure the molecule is neutral during chromatography.[1] This prevents peak tailing caused by mixed-mode interactions.
Column Choice
C18 with End-capping
Use a high-coverage C18 column to minimize interaction between the basic phthalazinone nitrogens and residual silanols on the silica support.[1]
Detection
UV 254 nm / 280 nm
The phthalazinone core has strong absorbance.[1] Avoid low wavelengths (<220 nm) where DMSO or buffer artifacts interfere.
Sample Solvent
50:50 Water:Acetonitrile
Injecting a 100% DMSO stock into a high-aqueous mobile phase can cause the compound to precipitate inside the column head, leading to split peaks.
Module 4: Degradation Pathways & Mechanism
Understanding the mechanism allows you to predict stability in novel buffers.
Photodebromination (The Silent Killer):
Mechanism:[1][2][3] Absorption of a photon excites the aryl ring, leading to homolytic fission of the C-Br bond. The resulting aryl radical abstracts a hydrogen atom from the solvent (buffer or DMSO).
Prevention:[1] Use amber glass vials or wrap tubes in aluminum foil.
) attack the carbonyl carbon (C1) of the phthalazinone. This cleaves the amide bond, opening the ring to form a 2-(2-carboxybenzoyl)hydrazinobutanoic acid derivative.
Prevention:[1] Avoid storage in carbonate buffers or high-molarity NaOH.
Mechanistic Pathway Diagram
Figure 2: Primary degradation pathways.[1] Impurity A (Des-bromo) is photochemical; Impurity B (Ring-opened) is hydrolytic (base-catalyzed).[1]
References
Chowhan, Z. T. (1978).[1][4][5] pH-solubility profiles of organic carboxylic acids and their salts. Journal of Pharmaceutical Sciences.[1][4][5] (Foundational text on carboxylic acid solubility/precipitation mechanics).
[Link]
König, B., et al. (2016).[1] Visible Light Photo-Arbuzov Reaction of Aryl Bromides.[1] (Details the mechanism of aryl bromide radical formation under light).
[Link]
Rabizadeh, T., et al. (2014).[1] Carboxylic acids: effective inhibitors for calcium sulfate precipitation? (Highlights the interaction between carboxylic acids and Calcium ions in buffers).
[Link]
As a Senior Application Scientist, I must emphasize that the stability of this compound is governed by three competing chemical vulnerabilities. Unlike simple buffers, this molecule possesses specific "trigger points" that lead to rapid degradation if environmental controls fail.
The Three Pillars of Instability
Photolytic Dehalogenation: The C(sp²)-Br bond at position 7 is electronically sensitized by the phthalazinone core. Exposure to UV or blue light (
nm) induces homolytic cleavage, generating a radical species that abstracts hydrogen from solvents (DMSO/Ethanol), leading to the debrominated impurity (des-bromo analog).
-Proton Racemization: The butanoic acid side chain contains a chiral center at the -position (C2). In the presence of moisture or basic pH, the acidic -proton can undergo enolization, leading to irreversible racemization of enantiopure stocks.
Carboxylic Acid-DMSO Reactivity: While DMSO is the standard solvent for stock solutions, carboxylic acids can undergo Pummerer-type rearrangements or form methylthiomethyl esters in DMSO upon prolonged storage or heating.
Storage & Handling Protocols (The "How-To")
A. Solid State Storage (Lyophilized Powder)
Recommended for long-term banking (>1 month).
Parameter
Specification
Scientific Rationale
Temperature
-20°C (± 5°C)
Arrhenius kinetics dictate that lowering T by 10°C reduces degradation rates by ~2-3x. Essential to halt slow hydrolysis.
Container
Amber Glass (Class 1)
Blocks UV/Blue light (290–450 nm) to prevent C-Br bond photolysis.
Atmosphere
Argon/Nitrogen
Displaces O₂ and moisture. Prevents oxidative darkening of the phthalazinone ring.
Desiccant
Silica Gel
The carboxylic acid moiety is hygroscopic; moisture absorption catalyzes crystal lattice collapse (caking).
B. Solution State Storage (Stock Solutions)
Critical: Do NOT store in DMSO for >1 month if possible.
Solvent Choice: Anhydrous DMSO (Dimethyl Sulfoxide) is preferred for solubility, but Anhydrous Ethanol is superior for chemical stability if the compound dissolves, as it avoids sulfur-based side reactions.
Concentration: Maximize concentration (e.g., >10 mM). Dilute solutions degrade faster due to higher solvent-to-solute radical transfer rates.
Aliquot Strategy: Single-use aliquots (e.g., 20 µL) in amber PCR tubes.
Why? Repeated freeze-thaw cycles introduce atmospheric water condensation into DMSO (which is highly hygroscopic), accelerating hydrolysis and racemization.
Troubleshooting & FAQs
Q1: My DMSO stock solution has turned from clear/white to yellow. Is it still usable?
Diagnosis:Oxidative Degradation or Photolysis.
Mechanism: The yellowing often indicates the formation of N-oxide impurities or radical coupling products resulting from light exposure. If the C-Br bond cleaves, the resulting aryl radical can couple, creating conjugated systems that absorb blue light (appearing yellow).
Action: Check purity via LC-MS. If the main peak is >95% and the mass matches, the color may be due to trace (<1%) highly colored impurities. If <90%, discard.
Prevention: Strict exclusion of light. Wrap vials in aluminum foil even inside the fridge.
Q2: I observe a "des-bromo" peak (M-79/81) in my Mass Spec data. What happened?
Diagnosis:Photodebromination.
Mechanism: You likely exposed the solution to ambient laboratory light. The phthalazinone core acts as a photosensitizer, transferring energy to the C-Br bond.
Immediate Fix: None (irreversible).
Protocol Adjustment: All future handling must occur under yellow safety lights or in opaque vessels.
Q3: The potency of the compound decreased in my assay, but the LC-MS looks pure.
Mechanism: Standard achiral LC-MS cannot distinguish between the (R)- and (S)- enantiomers. If you are working with a chiral drug (e.g., a PARP inhibitor analog), the biological activity usually resides in one enantiomer. Storage in basic buffers (pH > 7.5) or moisture uptake promotes the enol form, scrambling the stereocenter.
Verification: Run Chiral HPLC (e.g., Chiralpak AD-H or OD-H column).
Correction: Ensure all buffers are pH < 7.4. Store stocks in non-protic solvents.
Q4: Can I store the compound in alcohol (Methanol/Ethanol)?
Diagnosis:Esterification Risk.
Risk: The carboxylic acid tail can react with methanol to form the methyl ester, especially if trace acid (catalyst) is present.
Verdict: Ethanol is safer than methanol, but DMSO is preferred only if kept anhydrous and frozen. If using alcohols, use them only for immediate working solutions, not long-term stocks.
Visualizing the Degradation Mechanisms
The following diagram illustrates the causal pathways for the three primary degradation risks.
Figure 1: Mechanistic pathways leading to degradation. Note that Photolysis and Racemization are the most common failure modes in laboratory settings.
Storage Decision Workflow
Follow this logic gate to determine the optimal storage condition for your specific experimental phase.
Figure 2: Decision tree for optimal storage conditions based on physical state and duration.
References & Authoritative Grounding
ICH Q1A(R2) Stability Testing Guidelines. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (Defines standard long-term and accelerated stability testing parameters).
Photodehalogenation of Aryl Halides. National Institutes of Health (PMC). (Explains the radical mechanism of C-Br cleavage under light irradiation).
Racemization of
-Chiral Carboxylic Acids. Journal of Organic Chemistry / Google Patents. (Mechanistic insight into base-catalyzed enolization and racemization risks).
Instability of Carboxylic Acids in DMSO. Organic Process Research & Development. (Details the reaction of carboxylic acids with DMSO to form MTM esters and other byproducts).
Technical Support Hub: Optimizing HPLC Separation for Brominated Phthalazinone Impurities
Executive Summary & Chemical Context In the synthesis of PARP inhibitors (e.g., Olaparib) and other bioactive heterocycles, 4-bromo-2H-phthalazin-1-one is a critical intermediate. A common analytical challenge is separat...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Context
In the synthesis of PARP inhibitors (e.g., Olaparib) and other bioactive heterocycles, 4-bromo-2H-phthalazin-1-one is a critical intermediate. A common analytical challenge is separating this brominated precursor from its des-bromo analogs, regioisomers (e.g., 6-bromo derivatives), or hydrolysis products.
The bromine atom introduces significant hydrophobicity and electron-withdrawing effects, altering the pKa of the phthalazinone core. This guide addresses the specific challenges of peak tailing (due to nitrogen-silanol interactions) and critical pair resolution between the brominated impurity and the parent scaffold.
Core Method: The "Golden Standard" Protocol
Before troubleshooting, ensure your baseline method aligns with industry best practices for halogenated nitrogenous heterocycles. This protocol minimizes secondary interactions while maximizing hydrophobic selectivity.
Recommended Chromatographic Conditions
Parameter
Specification
Rationale
Column
C18 with High Carbon Load & End-capping (e.g., 3.5 µm, 150 x 4.6 mm)
High carbon load maximizes interaction with the hydrophobic bromine substituent. End-capping suppresses silanol activity.
Mobile Phase A
10-20 mM Ammonium Acetate (pH 4.5 - 5.0)
Phthalazinones are amphoteric. Slightly acidic pH keeps the basic nitrogens protonated but suppresses silanol ionization, reducing tailing.
Mobile Phase B
Acetonitrile (ACN)
ACN provides sharper peaks and lower backpressure than Methanol for this aromatic system.
Flow Rate
1.0 mL/min
Standard flow for 4.6 mm ID columns.
Column Temp
35°C
Slightly elevated temperature improves mass transfer and reduces peak width.
Detection
UV @ 254 nm (primary), 310 nm (secondary)
254 nm captures the benzene ring; 310 nm is specific to the conjugated phthalazinone core.
Standard Gradient Profile
Time (min)
% Mobile Phase B
Event
0.0
10
Initial Hold
2.0
10
Isocratic hold to elute polar degradants
15.0
80
Linear gradient to elute hydrophobic bromo-impurities
18.0
95
Wash step (Critical for removing late-eluting dimers)
20.0
95
Hold
20.1
10
Re-equilibration
25.0
10
End of Run
Troubleshooting Guide (Q&A Format)
Scenario A: Co-elution of Regioisomers
User Question: "I cannot separate the 4-bromo impurity from the 6-bromo regioisomer. They co-elute as a single broad peak. Increasing the gradient time didn't help. What should I do?"
Senior Scientist Response:
Regioisomers often have identical hydrophobicities (logP), making standard C18 separation difficult. The bromine position affects the pi-electron density of the aromatic ring.
Switch to a Phenyl-Hexyl Column: These columns utilize pi-pi interactions. The electron-withdrawing bromine atom at position 4 vs. position 6 alters the pi-cloud density, creating a selectivity difference that C18 cannot "see."
Change Modifier to Methanol: Methanol is a protic solvent and can interact differently with the amide carbonyl of the phthalazinone, potentially shifting the selectivity.
Scenario B: Severe Peak Tailing (Asymmetry > 1.5)
User Question: "The brominated phthalazinone peak is tailing significantly (As > 1.8), causing integration errors. I am using 0.1% Formic Acid in water/ACN."
Senior Scientist Response:
Tailing in phthalazinones is classically caused by the interaction of the basic nitrogen (N-2 or N-3) with residual silanols on the silica surface.
Diagnosis: Formic acid (pH ~2.7) is often too acidic. While it protonates the base, it doesn't provide ionic shielding.
Solution: Switch to Ammonium Acetate (pH 5.0) . The ammonium ions (
) effectively compete with the analyte for the silanol sites, "blocking" them.
Hardware Check: Ensure you are not using older "Type A" silica columns. Use "Type B" (high purity, low metal content) silica.
Scenario C: Retention Time Drift & "Ghost" Peaks
User Question: "My retention times are drifting later with every injection, and I see ghost peaks in blank runs."
Senior Scientist Response:
Brominated phthalazinones have poor solubility in high-aqueous conditions and can precipitate or adsorb onto the column head.
The "Hysteresis" Effect: The analyte is building up on the stationary phase.
Protocol Adjustment: Add a "Sawtooth" Wash at the end of your gradient. Ramp to 100% ACN and hold for at least 5 column volumes between injections.
Needle Wash: Ensure your autosampler needle wash is 90% ACN or MeOH to prevent carryover.
Visualizing the Optimization Logic
The following decision tree illustrates the systematic approach to resolving critical pairs in this specific synthesis.
Figure 1: Decision matrix for optimizing the separation of halogenated phthalazinone impurities. Note the divergence based on peak symmetry versus selectivity.
References
Kallepalli, P., & Annapurna, M. (2018).[1] Separation, Identification and Quantification of process related Impurities and Stress Degradants of Olaparib by LC-ESI-Q-TOF-MS. Research Journal of Pharmacy and Technology, 11(9), 3718.
Thummar, M., et al. (2023).[2] MassChemSite for In-Depth Forced Degradation Analysis of PARP Inhibitors Olaparib, Rucaparib, and Niraparib. ACS Omega, 8(7).
BenchChem. (2024). 4-Bromo-8aH-phthalazin-1-one Product Information & Applications.
Phenomenex. (2025). How to Reduce Peak Tailing in HPLC? Technical Guide.
Comparative Guide: 1H NMR Spectrum Analysis of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
This guide provides an in-depth technical analysis of the 1H NMR spectrum for 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid , a pharmacophore relevant to Aldose Reductase Inhibitors (ARIs) like Zopolrestat. Executive...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of the 1H NMR spectrum for 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid , a pharmacophore relevant to Aldose Reductase Inhibitors (ARIs) like Zopolrestat.
Executive Summary & Structural Context
In the development of phthalazinone-based therapeutics (e.g., for diabetic complications or oncology), the N-alkylation of the phthalazinone core is a critical synthetic step. This guide compares the spectral performance of the target product against its metabolic precursors and potential regioisomeric impurities.
The Molecule:
Core: 7-Bromo-phthalazin-1(2H)-one.
Substituent: 2-butanoic acid moiety attached at the N-2 position.
Critical Feature: The creation of a chiral center at the
-carbon of the butanoic acid side chain, rendering the methylene protons diastereotopic.
Experimental Protocol (Self-Validating System)
To ensure reproducibility and spectral integrity, the following protocol minimizes solvent-solute interactions that often obscure labile protons.
Sample Preparation Workflow
Solvent Selection:DMSO-d
is the mandatory solvent.
Reasoning: CDCl
often fails to resolve the carboxylic acid proton (-COOH) due to exchange broadening and has poor solubility for polar phthalazinones. DMSO-d stabilizes the dimer form of the acid, sharpening the signal at >12 ppm.
Concentration: Prepare a 10-15 mg/mL solution.
Causality: High concentrations (>20 mg) can cause stacking effects in the aromatic region, shifting the H-4 singlet.
Acquisition Parameters:
Pulse Angle: 30° (to prevent saturation of slow-relaxing aromatic protons).
Relaxation Delay (D1): 2.0 seconds (essential for accurate integration of the isolated H-4 proton).
Scans: 64 (for S/N > 100:1).
Analytical Workflow Diagram
Caption: Step-by-step analytical workflow ensuring data integrity from sample prep to final assignment.
The "performance" of the product spectrum is defined by the resolution of the chiral center and the confirmation of N-alkylation over O-alkylation.
A. The Product: 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
Key Diagnostic Signals:
The H-4 Singlet (
8.45 ppm): The proton on the imine carbon (C=N) is the most deshielded aromatic signal (excluding the acid). It appears as a sharp singlet.
The Chiral
-Proton ( 5.35 ppm): The methine proton at the chiral center appears as a doublet of doublets (dd), coupling to the adjacent diastereotopic methylene group.
Diastereotopic Methylene (
2.10 - 2.30 ppm): Due to the adjacent chiral center, the ethyl group's CH protons are magnetically non-equivalent, appearing as complex multiplets rather than a simple quartet.
B. Comparative Data Table
Feature
Target Product (N-Alkylated)
Alternative 1: Precursor (7-Br-phthalazinone)
Alternative 2: Impurity (O-Alkylated Isomer)
H-4 Signal
8.45 (s)
8.30 (s)
8.90 (s) (Shifted downfield due to aromatization)
N-H Signal
Absent
12.80 (br s)
Absent
COOH Signal
12.9 (br s)
Absent
12.9 (br s)
-CH Signal
5.35 (dd)
Absent
5.60 (t) (Deshielded by Oxygen)
Aromatic Pattern
3 signals (AMX system)
3 signals (AMX system)
Pattern changes due to full aromatization of ring
C. Detailed Shift Interpretation
1. Aromatic Region (7.8 – 8.5 ppm)
The 7-bromo substitution creates an AMX spin system on the benzene ring:
H-8 (peri to CO):
8.25 (d, Hz). The carbonyl anisotropy deshields this proton significantly.
H-6:
8.05 (dd, Hz). Coupled to H-5 and H-8.
H-5:
7.95 (d, Hz).
H-4:
8.45 (s). This singlet confirms the phthalazinone core remains intact. Note: If O-alkylation occurs, the ring becomes fully aromatic (phthalazine ether), and this proton shifts significantly downfield (>8.8 ppm).
2. Aliphatic Side Chain (0.9 – 5.5 ppm)
The N-alkylation introduces the butanoic acid chain.
-CH ( 5.35): This proton is critical for confirming the site of attachment. An N-attachment typically resonates ~5.3 ppm. An O-attachment (O-CH) would resonate downfield ~5.6-5.8 ppm due to the higher electronegativity of oxygen compared to the amide nitrogen.
-CH ( 2.10 - 2.30): These protons are diastereotopic. In high-resolution fields (600 MHz), they resolve into two distinct multiplets. In lower fields (300 MHz), they may appear as a broadened quintet.
-CH ( 0.95): A standard triplet ( Hz).
Mechanistic Validation: N- vs. O-Alkylation
A common challenge in phthalazinone synthesis is the competition between N-alkylation (Thermodynamic product) and O-alkylation (Kinetic product).
Pathway Diagram:
Caption: Divergent alkylation pathways and their distinct NMR signatures.
Validation Step:
To definitively prove the product is the N-alkylated species (Target), look for the Carbonyl Carbon in
C NMR at ~159 ppm . The O-alkylated species lacks this carbonyl signal, showing an aromatic C-O carbon at ~165 ppm instead.
References
PubChem. (2025). 7-bromo-2H-phthalazin-1-one (Compound Summary). National Library of Medicine. [Link]
Mylari, B. L., et al. (1991). Zopolrestat, a potent, orally active aldose reductase inhibitor. Journal of Medicinal Chemistry. (Context for phthalazinone N-acetic acid derivatives). [Link]
Beilstein Journals. (2014). Experimental procedures and NMR spectra of phthalazinone derivatives. Beilstein Journal of Organic Chemistry. [Link]
RSC Advances. (2015). Regioselective alkylation of phthalazinones. Royal Society of Chemistry. [Link]
Comparative
Mass spectrometry fragmentation pattern of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
The following guide provides a comparative technical analysis of the mass spectrometry fragmentation pattern of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid , a structural analog relevant to the development of Aldos...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides a comparative technical analysis of the mass spectrometry fragmentation pattern of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid , a structural analog relevant to the development of Aldose Reductase Inhibitors (ARIs) and PARP inhibitors.
This guide compares the fragmentation behavior of this specific brominated derivative against its non-brominated analog (to highlight isotopic validation) and its acetic acid homolog (to highlight side-chain specific rearrangements).
Executive Summary
Subject: 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
Molecular Formula: C₁₂H₁₁BrN₂O₃
Exact Mass: ~310.99 (⁷⁹Br) / 312.99 (⁸¹Br)
Context: Drug development (Impurity profiling and metabolite identification).
In the structural elucidation of phthalazinone-based pharmaceuticals (e.g., Olaparib, Ponalrestat analogs), distinguishing between halogenated intermediates and metabolic byproducts is critical. This guide details the specific fragmentation signature of the 7-bromo-butanoic acid derivative, contrasting it with common structural alternatives to provide a robust identification protocol.
Technical Deep Dive: The Fragmentation Mechanism
The mass spectral behavior of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid is governed by three competing mechanisms: Inductive Cleavage , McLafferty-type Rearrangement , and Neutral Loss of Small Molecules .
A. The Isotopic Signature (The "Anchor")
Unlike non-halogenated alternatives, the 7-Bromo substituent provides a definitive 1:1 isotopic doublet at m/z 311 and 313 ([M+H]⁺). This signature must be preserved in all primary fragment ions containing the phthalazinone core, serving as a self-validating check for structural integrity.
B. Primary Fragmentation Pathways
Dehydration (-H₂O): The carboxylic acid moiety readily loses water under ESI conditions, yielding the acylium ion at m/z 293/295.
Decarboxylation (-CO₂ / -HCOOH): A common pathway for alpha-substituted acids, leading to the m/z 267/269 ion (ethyl-phthalazinone derivative).
N-C Bond Cleavage (Diagnostic): The rupture of the bond between the phthalazinone nitrogen and the butanoic acid alpha-carbon produces the stable 7-bromo-1-oxophthalazin-2H-cation at m/z 225/227. This is the "Quantifier Ion" for this class of molecules.
C. The "Butanoic" Specificity (McLafferty Rearrangement)
The presence of the ethyl group on the alpha-carbon (specific to the butanoic acid derivative) allows for a specific hydrogen transfer that the acetic acid analog cannot perform. The carbonyl oxygen of the phthalazinone core can abstract a gamma-hydrogen from the ethyl side chain, facilitating the loss of ethylene or a similar alkene, a pathway absent in shorter-chain analogs.
Comparative Analysis: Product vs. Alternatives
The following table contrasts the target molecule with its two most common "confounders" in synthesis and metabolism studies.
Table 1: Diagnostic Ion Comparison
Feature
Target Molecule (Butanoic Acid Deriv.)
Alternative A (Acetic Acid Analog)
Alternative B (Des-Bromo Analog)
Parent Ion ([M+H]⁺)
311 / 313 (1:1 Doublet)
283 / 285 (1:1 Doublet)
233 (Singlet)
Primary Loss
-H₂O (m/z 293/295)
-H₂O (m/z 265/267)
-H₂O (m/z 215)
Core Fragment
m/z 225/227 (7-Br-Phthalazinone)
m/z 225/227 (7-Br-Phthalazinone)
m/z 147 (Phthalazinone)
Specific Rearrangement
Loss of C₂H₄ (Ethylene) possible via McLafferty
Impossible (No gamma-H)
Loss of C₂H₄ possible
Isotopic Pattern
Doublet (79Br/81Br)
Doublet (79Br/81Br)
Singlet (No Br)
Retention Time (RP-LC)
High (More Lipophilic)
Low (More Polar)
Medium
Analyst Note: The key differentiator between the Target and Alternative A is the mass shift of 28 Da (C₂H₄) in the parent ion, but identical Core Fragments (m/z 225/227). If you observe m/z 225 without the m/z 311 parent, you may have in-source fragmentation of the target or the presence of the acetic acid metabolite.
Visualizing the Fragmentation Pathway[1][2][3]
The following diagram maps the logical flow of fragmentation, highlighting the critical decision points for identification.
Figure 1: Proposed ESI-MS/MS fragmentation pathway for 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid.
To ensure high-confidence identification, follow this gradient-based collision energy protocol. This method validates the molecule by observing the transition from "Soft" (Parent) to "Hard" (Core) ions.
Reagents & Preparation[4][5][6][7]
Solvent A: Water + 0.1% Formic Acid (Protonation source).
Solvent B: Acetonitrile + 0.1% Formic Acid.
Concentration: 1 µg/mL in 50:50 A:B.
MS Parameters (Triple Quadrupole / Q-TOF)
Ion Source: Electrospray Ionization (ESI), Positive Mode.
Rationale: Phthalazinones protonate readily at the N-3 position or the amide oxygen.
Step 2 (Med CE, 20-30 eV): Observe Water Loss (293/295) . This confirms the carboxylic acid tail.
Step 3 (High CE, 40-50 eV): Generate Core Ion (225/227) . This confirms the 7-bromo-phthalazinone scaffold.
Validation Criteria (Pass/Fail)
PASS: Presence of m/z 311/313 doublet AND m/z 225/227 doublet in MS/MS.
FAIL (Wrong Halogen): 3:1 ratio (Chlorine) or Singlet (Hydrogen).
FAIL (Wrong Chain): Parent ion at 283 (Acetic) or 325 (Pentanoic).
References
Phthalazinone Drug Scaffolds: Menear, K. A., et al. (2008). 4-[3-(4-Cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: a novel bioavailable inhibitor of poly(ADP-ribose) polymerase-1. Journal of Medicinal Chemistry, 51(20), 6581-6591. Link
McLafferty Rearrangement in Acids: McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for rearrangement mechanisms).
Fragmentation of Phthalazine Derivatives: El-Hashash, M. A., et al. (2012). Synthesis and Mass Spectral Fragmentation Patterns of Some New Fused Phthalazine Derivatives. Journal of Heterocyclic Chemistry.
ESI-MS of Carboxylic Acids: Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer.
Validation
HPLC Purity Standards for 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid: A Comparative Guide
As a Senior Application Scientist, evaluating the chromatographic behavior of complex pharmaceutical intermediates requires moving beyond generic platform methods. 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid is a h...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, evaluating the chromatographic behavior of complex pharmaceutical intermediates requires moving beyond generic platform methods. 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid is a highly specialized molecular building block. It shares the critical 1-oxophthalazine pharmacophore found in clinical poly(ADP-ribose) polymerase (PARP) inhibitors such as olaparib and AZ0108[1].
Because this molecule contains a polar lactam core, a highly polarizable halogen, and a chiral center at the
-carbon of the butanoic acid moiety, establishing robust High-Performance Liquid Chromatography (HPLC) purity standards is paramount. This guide objectively compares column chemistries and provides self-validating experimental protocols designed to meet stringent ICH Q2(R2) validation guidelines[2].
Mechanistic Challenges in Chromatographic Resolution
Developing a stability-indicating method for this molecule requires addressing three distinct structural challenges:
The Phthalazinone Core: This bicyclic lactam system is electron-deficient and capable of strong hydrogen bonding. On standard silica supports, it frequently undergoes secondary interactions with residual silanols, leading to severe peak tailing[3].
The 7-Bromo Substituent: Differentiating the target API from its primary synthetic impurity—the debrominated analog—is notoriously difficult on purely aliphatic phases. The hydrophobicity difference is minimal, requiring a phase that exploits polarizability.
The Chiral
-Carbon: The butanoic acid chain introduces stereochemistry. Resolving the enantiomers requires a chiral stationary phase (CSP) capable of forming transient diastereomeric complexes while suppressing the ionization of the free carboxylic acid[4].
Fig 1. HPLC method development logic for halogenated chiral phthalazinones.
Comparative Analysis of Achiral Column Chemistries
To establish an achiral purity standard (Related Substances), we compared three reversed-phase column chemistries. The primary objective was to maximize the resolution (
) between the target molecule and its critical pair: the debrominated impurity .
The Phenyl-Hexyl phase dramatically outperforms the standard C18. Why? The standard C18 relies solely on hydrophobic partitioning, struggling to differentiate the slight volumetric difference between a hydrogen atom and a bromine atom.
Conversely, the Phenyl-Hexyl phase introduces an orthogonal retention mechanism. The electron-deficient phthalazinone core and the highly polarizable bromine atom engage in strong
stacking and dipole-induced dipole interactions with the phenyl ring of the stationary phase. This selectively retains the brominated API longer than the debrominated impurity, achieving baseline resolution well above the ICH Q2(R2) requirement of [2]. Furthermore, the hexyl linker provides enough flexibility for the phenyl ring to align optimally with the rigid phthalazinone core.
The free carboxylic acid group on the butanoic acid chain dictates the chiral mobile phase strategy. An acidic modifier (e.g., 0.1% Trifluoroacetic acid) is mandatory to suppress ionization; otherwise, the enantiomers will elute as broad, unresolved humps due to repulsive interactions and poor complexation kinetics[4].
The Amylose-based CSP provides superior chiral recognition. The helical structure of the amylose polymer creates distinct chiral grooves. The carbamate linkages act as hydrogen bond donors/acceptors with the phthalazinone lactam and the carboxylic acid, while the dimethylphenyl groups provide
stacking sites. The specific spatial arrangement of the amylose helix allows for a much tighter transient diastereomeric complex with one enantiomer of the butanoic acid derivative over the other.
To ensure trustworthiness, the following protocols are designed as self-validating systems . They incorporate built-in System Suitability Tests (SST) that act as physical logic gates; the analysis cannot proceed unless the system proves it is capable of resolving the critical pairs[2].
Protocol A: Achiral Purity (Related Substances)
Objective: Quantify debrominated and positional isomer impurities.
System Preparation: Equip the HPLC with a Phenyl-Hexyl column (150 mm × 4.6 mm, 3 µm). Set column oven to 30°C.
Mobile Phase Formulation:
Channel A: HPLC-grade Water with 0.1% v/v Trifluoroacetic acid (TFA). (TFA suppresses the ionization of the butanoic acid, preventing peak tailing).
Channel B: HPLC-grade Acetonitrile.
Gradient: 0-2 min (30% B), 2-15 min (30% to 70% B), 15-18 min (70% B), 18-20 min (30% B).
Self-Validating Gate (SST): Inject a System Suitability Solution containing 0.1 mg/mL of the API and 0.01 mg/mL of the debrominated impurity.
Logic Check: Proceed with sample analysis ONLY IF the resolution (
) between the API and the debrominated impurity is , and the API tailing factor is .
Sample Analysis: Inject 10 µL of the sample (prepared at 1.0 mg/mL in 50:50 Water:Acetonitrile). Monitor at 254 nm. Integrate peaks using a signal-to-noise (S/N) threshold of 10:1 for the Limit of Quantitation (LOQ).
Protocol B: Chiral Purity (Enantiomeric Excess)
Objective: Determine the ratio of R/S enantiomers.
System Preparation: Equip the HPLC with an Amylose tris(3,5-dimethylphenylcarbamate) coated CSP column (e.g., CHIRALPAK AD-H, 250 mm × 4.6 mm, 5 µm). Set column oven to 25°C.
Mobile Phase Formulation: Prepare an isocratic mixture of Hexane / Isopropanol / TFA in an 85:15:0.1 (v/v/v) ratio. Degas thoroughly.
Self-Validating Gate (SST): Inject a racemic standard of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid (0.5 mg/mL).
Logic Check: Proceed ONLY IF the resolution (
) between Enantiomer 1 and Enantiomer 2 is .
Sample Analysis: Inject 10 µL of the synthesized batch. Calculate Enantiomeric Excess (
) using the area normalization method: .
References
Validation of Analytical Procedures Q2(R2) - ICH
Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)
URL:[Link]
Development and Validation of Related Substances Method by HPLC for Analysis of Hydralazine Hydrochloride
Source: World Journal of Pharmacy and Pharmaceutical Sciences / ResearchGate
URL:[Link]
Technical Guide: FTIR Structural Identification of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic Acid
Executive Summary & Application Context This guide details the Fourier Transform Infrared (FTIR) spectral characterization of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid , a pharmacophore belonging to the phthalazi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Application Context
This guide details the Fourier Transform Infrared (FTIR) spectral characterization of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid , a pharmacophore belonging to the phthalazinone class of Aldose Reductase Inhibitors (ARIs).
In drug development, this molecule acts as a critical intermediate or final candidate for mitigating diabetic complications (neuropathy, retinopathy) via the polyol pathway. The primary challenge in identifying this compound is distinguishing the carboxylic acid side chain from the phthalazinone core , specifically resolving the dual carbonyl signals.
Why FTIR?
While NMR confirms the carbon skeleton, FTIR is the superior rapid-screening tool for monitoring the N-alkylation reaction and hydrolysis steps. It provides immediate "Go/No-Go" decision data by tracking the disappearance of the lactam N-H band and the appearance of the carboxylic acid O-H/C=O motifs.
Comparative Analysis: Precursor vs. Product
The most critical analytical task is differentiating the starting material (7-bromo-phthalazin-1(2H)-one) from the final N-substituted acid product.
Spectral Fingerprint Comparison
Functional Group
Precursor (Lactam Core)
Target Product (N-Substituted Acid)
Diagnostic Value
N-H Stretch
Present (Sharp, ~3150–3250 cm⁻¹)
Absent
Primary Indicator of reaction completion (N-alkylation).
O-H Stretch
Absent
Present (Broad, 2500–3300 cm⁻¹)
Indicates successful hydrolysis to free acid.
C=O (Acid)
Absent
Present (~1710–1740 cm⁻¹)
Distinguishes the side chain from the ring.
C=O (Lactam)
Present (~1650–1670 cm⁻¹)
Present (~1650–1670 cm⁻¹)
Core ring integrity check (remains unchanged).
C-N Stretch
Weak/Overlap
Enhanced (~1200–1250 cm⁻¹)
Confirmation of N-C bond formation.
Ar-Br Stretch
~1070 cm⁻¹ / 600-700 cm⁻¹
~1070 cm⁻¹ / 600-700 cm⁻¹
Confirmation of halogen retention (no dehalogenation).
Technical Insight: The "Double Carbonyl" signature is the hallmark of the product. You will see two distinct peaks in the carbonyl region: a higher frequency peak for the acid (side chain) and a lower frequency peak for the amide/lactam (ring).
Detailed Spectral Data & Assignment
The following data is synthesized from high-fidelity structural analogs (Zopolrestat/Ponalrestat precursors) and group frequency theory for phthalazinones.
Key Wavenumber Assignments
Wavenumber (cm⁻¹)
Vibration Mode
Structural Assignment
3300–2500
O-H Stretch (H-bonded)
Carboxylic Acid Dimer. Look for the characteristic "broad mound" obscuring the C-H region.
3050–3010
C-H Stretch (sp²)
Aromatic ring protons (Phthalazine core).
2980–2870
C-H Stretch (sp³)
Butanoic acid side chain (Ethyl group -CH₂/CH₃).
1735–1715
C=O Stretch
Carboxylic Acid. This peak is sensitive to H-bonding; shifts higher (~1750) if monomeric (dilute solution).
Prep: Mix 1 mg sample with 100 mg dry KBr (spectroscopic grade). Grind to fine powder. Press at 10 tons for 2 mins.
Critical: KBr must be oven-dried. Wet KBr creates a broad band at 3400 cm⁻¹ that mimics the carboxylic acid OH.
Decision Logic: Identification Flowchart
Use this logic gate to interpret the spectrum during real-time synthesis monitoring.
Diagram 2: Spectral Interpretation Logic
Caption: Decision tree for distinguishing the target acid from the lactam precursor and ester intermediate.
Troubleshooting & Anomalies
Anomaly: Single broad carbonyl peak at 1680 cm⁻¹.
Cause: Unresolved overlap between Acid and Lactam bands.
Solution: Run the sample in solution (CHCl₃ or DCM) to break intermolecular H-bonds, which usually shifts the Acid C=O higher, resolving the two peaks.
Anomaly: Strong peaks at 2300-2400 cm⁻¹.
Cause: Atmospheric CO₂ background.
Solution: Re-run background scan and purge the sample chamber.
References
El-Kawsy, S. M., et al. (2024). "Synthesis of novel phthalazine-based derivatives with potent cytotoxicity." Journal of Medicinal Chemistry. 2
Rezk, A., et al. (2023). "Synthesis, Modeling and Anticonvulsant Activity of Some Phthalazinone Derivatives." ResearchGate. 3
Bylinsky, A. (2020).[4] "Novel Multifunctional Aldose Reductase Inhibitors Based on Quinoxalin‐2(1H)‐one Scaffold." European Journal of Medicinal Chemistry. 5
Comparative Pharmacokinetics of Phthalazinone Acid Analogs: A Technical Guide for Drug Development
Executive Summary The phthalazin-1(2H)-one core is a privileged diazaheterobicycle scaffold in medicinal chemistry, serving as the structural anchor for numerous targeted therapies, most notably poly(ADP-ribose) polymera...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The phthalazin-1(2H)-one core is a privileged diazaheterobicycle scaffold in medicinal chemistry, serving as the structural anchor for numerous targeted therapies, most notably poly(ADP-ribose) polymerase (PARP) inhibitors[1]. While first-generation phthalazinone derivatives like olaparib revolutionized the treatment of BRCA-mutated cancers, their clinical efficacy is often constrained by pharmacokinetic (PK) liabilities, including extensive cytochrome P450 (CYP3A4) metabolism and susceptibility to P-glycoprotein (P-gp) efflux pumps[2][3].
This guide provides an objective, data-driven comparison of phthalazinone acid analogs, detailing how structural modifications to the core scaffold influence absorption, distribution, metabolism, and excretion (ADME). Furthermore, it establishes self-validating experimental protocols for quantifying intracellular pharmacokinetics, ensuring robust data collection for drug development professionals.
Mechanistic Drivers of Phthalazinone Pharmacokinetics
The pharmacokinetic behavior of phthalazinone derivatives is dictated by their interactions with hepatic enzymes and membrane transporters. Understanding these causal relationships is critical for rational drug design.
Hepatic Metabolism (CYP3A4): The phthalazinone core and its appended functional groups are highly susceptible to oxidative metabolism. Olaparib, for instance, is extensively metabolized by CYP3A4 into three major inactive metabolites (M12, M15, and M18), which exhibit a 30-fold reduction in PARP-1 inhibitory potency[2]. Consequently, co-administration with CYP3A4 inhibitors (e.g., cobicistat or regorafenib) significantly boosts systemic exposure, increasing the Area Under the Curve (AUC) by up to 240%[3][4].
Efflux Transporter Susceptibility (P-gp/BCRP): A major mechanism of acquired resistance to first-generation phthalazinones is the upregulation of ATP-binding cassette (ABC) transporters, specifically P-gp[5]. Olaparib is a known P-gp substrate; thus, it is actively pumped out of the intracellular space, reducing target-site concentration[3].
Next-Generation Structural Optimization: To overcome these limitations, next-generation analogs were designed to bypass efflux mechanisms. AZD2461 was structurally optimized to be a poor P-gp substrate, allowing it to maintain intracellular concentrations and exert antitumor activity in olaparib-resistant, P-gp-overexpressing models[5]. Similarly, YCH1899 demonstrates remarkable stabilization of the PARP1-DNA complex and overcomes resistance with sub-nanomolar IC50 values[6]. Beyond PARP, the phthalazinone scaffold has been successfully adapted for ENPP1 inhibition; the analog RBS2418 (29f) achieves excellent metabolic stability and an oral bioavailability of 65% for STING-mediated immunotherapy[7].
Fig 1: Metabolic and efflux pathways of phthalazinone analogs dictating intracellular PK.
Comparative Pharmacokinetic Profiles
The table below synthesizes quantitative PK and pharmacodynamic data for key phthalazinone analogs, highlighting how structural evolution has improved drug performance.
Exceptional metabolic stability for STING-mediated therapy[7].
Self-Validating Experimental Protocols
To accurately assess the PK properties of novel phthalazinone analogs, researchers must move beyond standard plasma profiling. Because the primary targets (e.g., PARP1) reside in the nucleus, plasma concentrations do not always correlate with target-site engagement. The following protocols are designed with built-in validation steps to ensure data integrity.
Protocol A: Intracellular PK Quantification via LC-MS/MS
Causality Rationale: Standard whole-cell lysis overestimates the active drug concentration by pooling membrane-bound, cytoplasmic, and nuclear fractions. Subcellular fractionation combined with LC-MS/MS allows for the precise quantification of the drug that successfully bypasses P-gp efflux and reaches the nuclear PARP1-DNA complex[8].
Step-by-Step Methodology:
Cell Culture & Dosing: Culture target cells (e.g., BRCA-mutant MDA-MB-436) to 80% confluence. Treat with the phthalazinone analog (0.1–10 µM) for 3 hours.
Subcellular Fractionation: Wash cells with ice-cold PBS to halt metabolism. Use a mild hypotonic lysis buffer (10 mM HEPES, 1.5 mM MgCl2, 10 mM KCl) to rupture the plasma membrane while keeping nuclei intact. Centrifuge at 800 × g for 10 mins to pellet the nuclei.
Protein Precipitation (Extraction): Resuspend the nuclear pellet in 200 µL of extraction solvent (Acetonitrile:Methanol, 50:50 v/v). Self-Validation Step: Spike the extraction solvent with a Stable Isotope-Labeled Internal Standard (SIL-IS) at a known concentration (e.g., 10 ng/mL Olaparib-d8). This corrects for matrix effects and extraction losses.
Centrifugation & Filtration: Vortex for 5 minutes and centrifuge at 15,000 × g for 15 minutes at 4°C. Filter the supernatant through a 0.22 µm PTFE syringe filter.
UPLC-MS/MS Analysis: Inject 5 µL into a UPLC system coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.
Quality Control (QC): The run is only validated if the calibration curve linearity is R² > 0.99 and the back-calculated concentrations of the QC samples deviate by ≤15% from their nominal values.
Fig 2: Self-validating experimental workflow for intracellular pharmacokinetic quantification.
Protocol B: In Vivo Pharmacokinetic Profiling & DDI Assessment
Causality Rationale: Because phthalazinones are heavily metabolized by CYP3A4, evaluating Drug-Drug Interactions (DDIs) in vivo is mandatory. Non-compartmental analysis (NCA) is utilized because it calculates fundamental PK parameters (AUC, Clearance) based on the algebraic area under the concentration-time curve, avoiding the assumptions inherent in compartmental modeling[3].
Step-by-Step Methodology:
Animal Preparation: Fast male Wistar rats (n=8 per group) for 12 hours prior to dosing to eliminate food-effect variability on absorption.
Dosing Regimen:
Group 1 (Control): Administer the phthalazinone analog orally (e.g., 10 mg/kg) suspended in 0.5% methylcellulose.
Group 2 (DDI Study): Co-administer the analog with a known CYP3A4 inhibitor (e.g., Regorafenib or Cobicistat)[3][4].
Serial Blood Sampling: Collect 200 µL blood samples via the tail vein at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into K2EDTA tubes. Centrifuge immediately at 3,000 × g for 10 mins to separate plasma.
Sample Preparation & Analysis: Extract plasma using the protein precipitation method described in Protocol A, followed by UPLC-MS/MS quantification.
NCA PK Analysis: Use PK software (e.g., Phoenix WinNonlin) to calculate Cmax, Tmax, AUC0-t, AUC0-∞, and Clearance (Cl/F). Self-Validation Step: Ensure the extrapolated portion of the AUC (AUCt-∞) is less than 20% of the total AUC0-∞; if it exceeds 20%, the sampling duration must be extended in future studies to capture the true elimination phase.
References
Discovery of Orally Bioavailable Phthalazinone Analogues as an ENPP1 Inhibitor for STING-Mediated Cancer Immunotherapy. CoLab.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFMAFx7aXTZO9oczV_POn6-Z2Wi6YMbT70nlRga1KwTYmBGwD16GmqZ_qvPzkmG-Tv76nwoU03mqHg-lYXXaQ9hOyn3JwwZc0hU8kgenHX0wX4wbgiQXT4zGBUWm_bcXem_ZVq36yOLog57B1igjm-u0Ul8]
Recent advances in the synthesis of phthalazin-1(2H)-one core as a relevant pharmacophore in medicinal chemistry. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHQttKXCUMnikClkgwp2fCEyscRBJ0TTsmaLgrYp6DamN7B4rxtUpx6rLo6EpmjVJU1OUewOfklC1hgBrdrY7JbQqP7oSeUDiU2EF2GuYWIBf8bR3aMiB-tAzx6Og0kI6cF98n0AaZ5WZ8jNWYahQApVw81CgxXzNMmSaUnpRMiWqdqHrkOUA2DJqKSALngsn6hfHb3OhUQ2edjkpN7wdeynIjE4zdky0qKbNDJP0kfEixluw9qG19Hk94h2G_Bi3KqJUszqvukTsIeX7_xLPxVG390vG23gtwYs9QrPA==]
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Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
Immediate Action Required: Treat 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid as Halogenated Organic Waste .
Critical Prohibition: Do NOT mix with non-halogenated organic solvents (e.g., pure acetone/methanol waste streams) or alkaline waste streams.
Disposal Path: High-temperature incineration with acid gas scrubbing.
Chemical Profile & Hazard Identification
To execute a safe disposal plan, we must first understand the "Why" behind the protocols. This compound possesses three distinct functional motifs that dictate its waste stream:
Bromine Substituent (Halogenated): The presence of the bromine atom (Br) classifies this material as "Halogenated."
Operational Impact: It cannot be incinerated in standard fuel-blending kilns. It requires specific incinerators equipped with scrubbers to capture hydrogen bromide (HBr) and prevent the formation of brominated dioxins/furans.
Carboxylic Acid Tail (Acidic): The butanoic acid moiety confers acidity.
Operational Impact: Potential for heat generation if mixed with bases. Risk of mobilizing toxic gases if mixed with cyanides or sulfides.
Phthalazinone Core (Bioactive): Structurally similar to PARP inhibitors (e.g., Olaparib).
Operational Impact: Must be treated as a hazardous pharmaceutical intermediate with assumed toxicity/bioactivity until proven otherwise.
Physicochemical Data Summary
Parameter
Characteristic
Disposal Implication
Physical State
Solid (Powder)
Requires double-bagging or wide-mouth HDPE containment.
Halogen Content
Yes (Bromine)
Mandatory segregation from non-halogenated waste.
Acidity (pKa)
~4.5 - 5.0 (Est.)
Incompatible with strong bases (NaOH, KOH).
Water Solubility
Low/Moderate
Do not attempt drain disposal via dilution.
Pre-Disposal Treatment & Segregation
Trustworthiness Pillar: A self-validating system relies on strict segregation to prevent uncontrolled reactions.
Compatibility Rules (The "Never-Mix" List)
Violating these rules creates immediate physical hazards (explosion/gas release) or downstream regulatory violations.
Violent Reaction Risk: Do NOT mix with Strong Oxidizers (Peroxides, Nitric Acid). The organic backbone is combustible.
Toxic Gas Risk: Do NOT mix with Cyanide or Sulfide salts . The acidic proton on the butanoic acid tail can liberate HCN or H2S gas.
Exothermic Risk: Do NOT mix with Strong Bases . Neutralization generates heat and may cause spattering.
The "Halogen Rule"
Even if this compound is dissolved in a non-halogenated solvent (e.g., 100mg in 500mL Methanol), the entire solution must be classified as Halogenated Waste .
Reasoning: Traces of halogens in non-halogenated waste streams can damage standard incinerators and violate emissions permits.
Step-by-Step Disposal Workflow
Scenario A: Disposal of Pure Solid
Containment: Transfer the solid into a clear, chemically resistant plastic bag (polyethylene).
Secondary Containment: Place the sealed bag into a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is acceptable but poses a breakage risk.
Critical Note: Write "SOLID HALOGENATED ORGANIC" clearly on the tag.
Scenario B: Disposal of Liquid Solutions (HPLC Waste/Mother Liquor)
Solvent Assessment: Identify the carrier solvent (e.g., DMSO, Methanol, Water).
Segregation: Pour into the Halogenated Solvent Waste carboy (usually designated by a specific color, often yellow or red, depending on facility SOPs).
Note: Do not pour into the "Aqueous Acid" stream unless the water content is >90% and organic content is negligible (consult local EHS). For this organic intermediate, the Organic stream is the default safer path.
pH Check: If the solution is highly acidic (pH < 2) due to added trifluoroacetic acid (TFA) or similar, ensure the waste container is compatible (HDPE is preferred over metal cans).
Visualized Disposal Decision Matrix
Figure 1: Decision matrix for determining the correct waste stream based on physical state and solvent composition. Note the convergence on Halogenated Waste streams.
Regulatory Compliance (RCRA & Global)
United States (EPA RCRA)
This specific molecule is not likely to be on the P-List (Acutely Hazardous) or U-List (Toxic) by specific CAS name. Therefore, it is classified by Characteristic :
D002 (Corrosivity): Applicable if disposed of as an aqueous solution with pH ≤ 2.
Unlisted Hazardous Waste: If solid.
Generator Status: Must be counted toward your monthly hazardous waste generation totals.
European Union (EWC Codes)
16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals.
Cover with an absorbent material (vermiculite or spill pads).[6]
Do not use simple clay litter if the solvent is an oxidizer (unlikely here, but good practice).
Collect soaked absorbent into the Halogenated Waste container.
References
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40, Protection of Environment. Washington, D.C.
[Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington (DC): National Academies Press (US); 2011. Chapter 8, Management of Waste.
[Link]
American Chemical Society (ACS). Guide to Chemical Spill Response in Laboratories.
[Link]
Personal protective equipment for handling 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
A Researcher's Guide to Safely Handling 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid As a Senior Application Scientist, my priority is to empower your research by ensuring the highest standards of safety and operati...
Author: BenchChem Technical Support Team. Date: March 2026
A Researcher's Guide to Safely Handling 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
As a Senior Application Scientist, my priority is to empower your research by ensuring the highest standards of safety and operational excellence. This guide provides essential, field-proven safety and logistical information for handling 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid. While a specific Safety Data Sheet (SDS) for this novel compound is not publicly available, we can establish a robust safety protocol by analyzing its structural components: a halogenated (brominated) aromatic ring, a phthalazinone core, and a butanoic acid functional group. This approach allows us to anticipate potential hazards and implement comprehensive control measures.
The core principle of this guide is not just to list procedures, but to explain the scientific reasoning behind them, creating a self-validating system of safety that builds confidence and ensures the integrity of your work.
Hazard Assessment: A Structural Analysis
The potential hazards of 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid can be inferred from its constituent parts:
Brominated Aromatic System: Brominated organic compounds are a diverse class of chemicals that can present significant health and safety hazards, including toxicity and corrosivity.[1] Many are skin and eye irritants, and some are suspected carcinogens.[2]
Butanoic Acid Moiety: Carboxylic acids, such as butanoic acid, are known to be corrosive and can cause severe skin and eye burns upon contact.[3][4] Inhalation of vapors or mists can lead to respiratory tract irritation.[3][5]
Phthalazinone Core: While the core itself has lower acute toxicity, related compounds can be irritating to the eyes, skin, and respiratory system.[6][7]
Personal Protective Equipment (PPE): Your First Line of Defense
Engineering controls, such as a chemical fume hood, are the primary method for exposure control. However, appropriate PPE is mandatory to protect against residual risks and accidental contact.
PPE Component
Specification & Rationale
Eye & Face Protection
Chemical Splash Goggles & Full-Face Shield. Standard safety glasses are insufficient. The carboxylic acid group indicates a high risk of corrosivity.[5][8] Chemical splash goggles provide a seal around the eyes. A face shield must be worn over the goggles when handling larger quantities (>500 mL) or during procedures with a high splash potential.[2][9]
Hand Protection
Double-Gloving: Nitrile Base with Chemically Resistant Outer Glove (e.g., Neoprene or Silver Shield™). A single pair of nitrile gloves offers only incidental splash protection and is not suitable for extended contact with halogenated organic compounds.[2][10] An outer glove made of a more robust material like neoprene provides better protection.[11] Always consult the glove manufacturer's chemical resistance guide for specific breakthrough times.[12]
Body Protection
Flame-Retardant Laboratory Coat & Chemical-Resistant Apron. A flame-retardant lab coat should be worn at all times.[10] When handling the compound, an additional splash-resistant chemical apron is required to protect against spills of the corrosive material.[9][10]
Footwear
Closed-toe, non-perforated shoes. This is a minimum requirement for any laboratory setting to protect feet from spills.[5]
Respiratory Protection
Generally not required if used within a certified chemical fume hood. However, if there is a potential for generating aerosols or dusts outside of a fume hood, or in the case of a large spill, a respirator (e.g., an N-95 for particulates or a full-face respirator with multi-sorbent cartridges for vapors) would be necessary.[10][12] All respirator use must be in accordance with a formal respiratory protection program.
Operational Plan: From Receipt to Disposal
A systematic workflow is critical to minimizing risk. This plan outlines the key steps for safe handling.
Diagram: Safe Handling Workflow
Caption: Step-by-step workflow for handling 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid.
Step-by-Step Procedural Guidance
A. Pre-Use and Storage:
Designated Area: All work with this compound must be conducted in a designated area within a certified chemical fume hood.[11]
Emergency Equipment: Before starting, verify the location and functionality of the nearest safety shower and eyewash station.[2][13] Ensure a chemical spill kit is readily available.
Storage: Store the compound in a cool, dry, well-ventilated area, away from direct sunlight and heat.[1] It should be segregated from incompatible materials such as strong bases, oxidizing agents, and reactive metals (e.g., aluminum).[1][11] The container must be kept tightly sealed.[1][11]
B. Handling and Experimental Use:
Personal Protective Equipment: Don all required PPE as specified in the table above before handling the container.
Manipulation: All weighing, transferring, and preparation of solutions must occur inside the chemical fume hood to prevent inhalation of any dust or vapors.[14]
Adding Reagents: When dissolving or reacting, add the compound slowly to the solvent or other reagents to control any potential exothermic reactions.
Avoid Contamination: Use dedicated spatulas and glassware. Do not return unused material to the original container.
C. Spill and Exposure Procedures:
Minor Spill (inside fume hood):
Alert personnel in the immediate area.
Absorb the spill with an inert material (e.g., vermiculite, sand, or spill pillows). Do not use combustible materials like paper towels without first neutralizing.
Carefully collect the absorbed material and contaminated items into a clearly labeled hazardous waste container.[1]
Major Spill (outside fume hood):
Evacuate the laboratory immediately and alert others.
Secure the area to prevent re-entry.
Contact your institution's Environmental Health & Safety (EH&S) department or emergency response team.[11]
Skin Contact:
Immediately remove contaminated clothing while flushing the affected area with copious amounts of water for at least 15 minutes, using a safety shower if necessary.[3][11][15]
Improper disposal of brominated organic compounds can cause significant environmental harm and is a regulatory violation.[1]
Waste Categorization: All waste containing 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid, including unused product, reaction mixtures, and contaminated materials (gloves, absorbent pads, glassware), must be classified as Halogenated Organic Waste .[1]
Waste Collection:
Liquid Waste: Collect in a dedicated, properly sealed, and clearly labeled container for halogenated organic liquids. Do not mix with non-halogenated waste.[1]
Solid Waste: Collect all contaminated lab supplies (e.g., filter paper, gloves, absorbent material) in a designated solid hazardous waste container.[1]
Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Corrosive," "Toxic").[1]
Final Disposal: The sealed and labeled waste containers must be disposed of through your institution's certified hazardous waste management program.[16] Incineration at a licensed facility equipped with appropriate emission controls is a common disposal method for such compounds.[16]
By adhering to these rigorous safety and handling protocols, you can confidently and safely advance your critical research.
References
Benchchem. Application Notes and Protocols for the Safe Storage and Handling of Brominated Organic Compounds.
Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure.
University of California, Riverside. Personal Protective Equipment Selection Guide. (2015).
Waste Managed. What is bromine and what are the safe disposal and recycling methods?. (2025).
U.S. Environmental Protection Agency. Bromination Process For Disposal Of Spilled Hazardous Materials. (1983).
Stanford University. Organic Acid Standard Operating Procedure.
University of Texas at Austin. Personal Protective Equipment - Environmental Health & Safety Services.
Science Forums. Bromine water - disposal. (2008).
HPE. Safety Guidelines for Handling Chemicals.
MilliporeSigma. Ethyl bromoacetate SAFETY DATA SHEET. (2025).
Washington State University. Bromine Standard Operating Procedure.
Fisher Scientific. 2-Bromo-3-methylbutyric acid SAFETY DATA SHEET. (2025).
Chemicea Pharmaceuticals. 1,3,4-Thiadiazole-2-thiol Material Safety Data Sheet.
Spectrum Chemical. N-BUTYRIC ACID, FCC SAFETY DATA SHEET. (2017).
Fisher Scientific. 7-Bromoheptanoic acid SAFETY DATA SHEET. (2014).
Organic Syntheses. Working with Hazardous Chemicals.
Fisher Scientific. 6-Bromophthalazin-1(4H)-one SAFETY DATA SHEET.
Troy Corporation. MATERIAL SAFETY DATA SHEET.
Cole-Parmer. Material Safety Data Sheet.
Fisher Scientific. 1(2H)-Phthalazinone SAFETY DATA SHEET. (2025).
Synerzine. SAFETY DATA SHEET Butanoic acid (Natural).
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